2-(Trimethylsilyl)ethyl acetate

• CAS: 16046-10-9

Core Science & Biosynthesis

Introduction: The Structural Elucidation of a Versatile Silyl Ester

An In-Depth Technical Guide to the ¹H and ¹³C NMR Chemical Shifts of 2-(trimethylsilyl)ethyl acetate

For Researchers, Scientists, and Drug Development Professionals

2-(trimethylsilyl)ethyl acetate is a compound of significant interest in modern organic synthesis, primarily recognized for its role in the formation of the 2-(trimethylsilyl)ethyl (Teoc) protecting group for amines, alcohols, and carboxylic acids. The utility of this protecting group stems from its stability under a wide range of conditions and its selective cleavage under specific fluoride-ion-mediated protocols. Accurate structural verification and purity assessment are paramount in its application, for which Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive analytical tool.

This technical guide provides a comprehensive analysis of the ¹H and ¹³C NMR spectra of 2-(trimethylsilyl)ethyl acetate. We will delve into the assignment of chemical shifts, the rationale behind the observed electronic environments of each nucleus, and a self-validating experimental protocol for acquiring high-fidelity NMR data.

Molecular Structure and NMR Assignment Framework

To ensure clarity in spectral assignment, the following standardized numbering system will be used for the carbon and proton atoms of 2-(trimethylsilyl)ethyl acetate.

Caption: Workflow for NMR analysis of 2-(trimethylsilyl)ethyl acetate.

Causality Behind Experimental Choices

• Solvent Choice (CDCl₃): Deuterated chloroform is an excellent solvent for this non-polar ester and has well-characterized residual solvent peaks for accurate referencing. [1][2][3]* Internal Standard Avoidance: While TMS is the conventional ¹H NMR standard, its use is ill-advised for compounds containing a -Si(CH₃)₃ group. The resonance of the compound's silyl protons is very close to that of TMS, which would cause signal overlap and complicate integration and identification. [4]Referencing the spectrum to the residual solvent peak (e.g., CHCl₃ in CDCl₃ at 7.26 ppm) is the authoritative and field-proven alternative. [1]* Relaxation Delay (d1): A relaxation delay of at least 2 seconds is chosen to allow for near-complete T1 relaxation of the nuclei between pulses, which is crucial for obtaining accurate signal integrations, particularly for the quantitative ¹H spectrum.

Conclusion

The ¹H and ¹³C NMR spectra of 2-(trimethylsilyl)ethyl acetate are highly informative and readily assignable. The characteristic upfield shifts caused by the trimethylsilyl group and the downfield shifts induced by the acetate moiety provide unambiguous structural confirmation. By following the detailed experimental protocol outlined in this guide, researchers can confidently acquire and interpret high-fidelity NMR data, ensuring the integrity of their synthetic work and downstream applications.

References

• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., ... & Goldberg, K. I. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. [Link]

• Dahlan, N. A., Ahmad, S. H., & Abdullah, I. (2013). ¹H NMR spectra of poly(silyl ethers) based palm oil. ResearchGate. [Link]

• Jiang, J.-Q., Chanseau, C., Alves, I. D., & Durrieu, M.-C. (2021). Figure S28. ¹H NMR spectrum of 2-(trimethylsilyl)ethyl (6-bromoxyhexyl)carbamate. ResearchGate. [Link]

• ResearchGate. (n.d.). ¹³C NMR spectral data of oxime silyl ethers. ResearchGate. [Link]

• Sormunen, P., Iiskola, E., Vähäsarja, E., & Pakkanen, T. A. (1987). CHEMICAL SHIFTS FOR SOME SILYL ETHERS AND THEIR COMPLEXES WITH AlEt. ResearchGate. [Link]

• Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. [Link]

• Babij, N. R., McCusker, E. O., Whiteker, G. T., Canturk, B., Choy, N., Creemer, L. C., ... & Yang, Q. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(3), 661–667. [Link]

• Royal Society of Chemistry. (n.d.). Acylsilane directed aromatic C-H alkenylations by ruthenium catalysis. [Link]

• University of Wisconsin-Madison, Department of Chemistry. (n.d.). NMR Spectroscopy :: ¹H NMR Chemical Shifts. Organic Chemistry Data. [Link]

• Royal Society of Chemistry. (n.d.). N-Heterocyclic Carbene Catalysed Trimethylsilylation of Terminal Acetylenes and Indoles with Ruppert's Reagent under Solvent Free Conditions. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. ACS Publications. [Link]

• SpectraBase. (n.d.). Ethyl (trimethylsilyl)acetate. [Link]

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• PubChem. (n.d.). Ethanol, 2-(trimethylsilyl)-, 1-acetate. [Link]

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• Brown, P. (2026, March 3). Interpreting the ¹H NMR spectrum of ethyl ethanoate (ethyl acetate). Doc Brown's Chemistry. [Link]

• SpectraBase. (n.d.). Ethyl 2,2-Difluoro-2-(trimethylsilyl)acetate. [Link]

• KGROUP. (n.d.). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. [Link]

• AZoM. (2015, October 8). Using Proton NMR Spectroscopy for the Identification of the Isomers of Ethyl Acetate, Butyric Acid and Isobutyric Acid. [Link]

• Learning Science. (2021, September 4). NMR spectrum of ethyl acetate [Video]. YouTube. [Link]

• Academia.edu. (n.d.). ²⁹Si NMR spectroscopy of trimethylsilyl tags. [Link]

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• NP-MRD. (n.d.). ¹H NMR Spectrum (1D, 700 MHz, H₂O, simulated) (NP0000932). [Link]

• Al-Shaibani, M. M., Al-Amoudi, O. S., & Ayyad, S.-E. N. (2022). Chemical and Biological Characterization of the Ethyl Acetate Fraction from the Red Sea Marine Sponge Hymedesmia sp. Marine Drugs, 20(2), 121. [Link]

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Physical and Chemical Properties of 2-(Trimethylsilyl)ethyl Acetate: A Comprehensive Technical Guide

Executive Summary

In advanced organic synthesis and materials science, 2-(trimethylsilyl)ethyl acetate (TMSEAc) serves a dual purpose: it is both a fundamental model compound for the widely utilized 2-(trimethylsilyl)ethyl (TMSE) orthogonal protecting group, and a structural precursor for next-generation fluorinated electrolyte additives in high-voltage lithium-ion batteries. This whitepaper provides an in-depth analysis of its physicochemical properties, mechanistic reactivity, and validated synthetic protocols, designed for researchers and drug development professionals requiring rigorous, reproducible methodologies.

Physicochemical Properties & Spectral Signatures

Understanding the physical parameters of TMSEAc is critical for optimizing reaction conditions, particularly during downstream purification. The compound's relatively low boiling point and high vapor pressure allow for facile removal of byproducts under reduced pressure.

Table 1: Quantitative Physicochemical Data

Property	Value
IUPAC Name	2-(Trimethylsilyl)ethyl acetate
CAS Registry Number	16046-10-9[1]
Molecular Formula	C₇H₁₆O₂Si[1]
Molecular Weight	160.29 g/mol [1]
Density	0.874 g/cm³[1]
Boiling Point	155.9 °C (at 760 mmHg)[1]
Flash Point	40.2 °C[1]
Refractive Index ( nD​ )	1.405[1]
Vapor Pressure	2.97 mmHg (at 25 °C)[1]

Table 2: ¹H NMR Spectroscopic Signatures (400 MHz, CDCl₃)

To ensure self-validation during synthesis, the following nuclear magnetic resonance (NMR) signals act as a definitive quality control checkpoint[2]:

Chemical Shift (δ, ppm)	Multiplicity	Integration	Structural Assignment
4.15	multiplet (m)	2H	-O-CH₂ - (Deshielded by adjacent oxygen)
2.03	singlet (s)	3H	-C(=O)CH₃ (Acetate methyl group)
0.98	multiplet (m)	2H	-CH₂ -Si (Shielded by electropositive silicon)

| 0.04 | singlet (s) | 9H | -Si(CH₃ )₃ (Trimethylsilyl protons) |

Chemical Reactivity & Mechanistic Insights

The β-Silicon Effect and Orthogonal Cleavage

The utility of the TMSE ester linkage in drug development (e.g., peptide and macrolide synthesis) lies in its strict orthogonality. It is highly stable to catalytic hydrogenation, mild bases, and mild acids, but is rapidly and selectively cleaved by fluoride ions[3].

Mechanistic Causality: The cleavage relies on the immense thermodynamic stability of the silicon-fluorine bond (bond dissociation energy ~582 kJ/mol). When exposed to a fluoride source like tetrabutylammonium fluoride (TBAF), the fluoride ion attacks the sterically accessible silicon atom, forming a pentacoordinate intermediate[4]. This triggers a concerted β-elimination, which is entropically driven to completion by the release of two highly volatile byproducts: ethylene gas and fluorotrimethylsilane (TMS-F)[5].

Mechanism of fluoride-induced β-elimination of the 2-(trimethylsilyl)ethyl protecting group.

Experimental Protocols: Synthesis of TMSEAc

The following protocol details the high-yield esterification of 2-(trimethylsilyl)ethanol using acetic anhydride, catalyzed by magnesium perchlorate[2].

Step-by-Step Methodology

• Catalyst Preparation: Dissolve 117 mg (0.52 mmol, ~1 mol%) of anhydrous Mg(ClO₄)₂ in 5.0 mL (52.90 mmol) of acetic anhydride (Ac₂O) under an inert argon atmosphere[2].

• Substrate Addition: Cool the reaction vessel to 0 °C. Dropwise, add 7.5 mL (52.33 mmol) of 2-trimethylsilyl-ethanol to the stirring solution[2].

• Incubation: Remove the ice bath and allow the mixture to stir at ambient temperature for exactly 4 hours[2].

• Quenching: Carefully quench the reaction by slowly adding saturated aqueous NaHCO₃ until effervescence ceases.

• Extraction: Extract the aqueous layer with three 15 mL portions of tert-butyl methyl ether (TBME)[2].

• Washing & Drying: Wash the combined organic extracts twice with saturated aq. NaHCO₃, dry over anhydrous MgSO₄, and filter[2].

• Isolation: Evaporate the solvent under reduced pressure to yield the title compound as a colorless liquid (Expected yield: ~7.67 g, 91%)[2].

Self-Validating System (Causality & QC)

• Why Mg(ClO₄)₂? Unlike strong Brønsted acids (e.g., H₂SO₄ or TsOH) which can prematurely cleave the acid-sensitive trimethylsilyl group, Mg(ClO₄)₂ acts as a mild, highly effective electrophilic Lewis acid, ensuring high yields without substrate degradation[2].

• Why TBME? TBME is chosen over diethyl ether because it has lower water solubility, provides superior phase separation, and resists peroxide formation, enhancing laboratory safety.

• QC Validation: The protocol is self-validating via post-reaction ¹H NMR. The appearance of a sharp singlet at 2.03 ppm (acetate) and the strict preservation of the 0.04 ppm singlet (TMS) confirms successful esterification without protecting group loss[2].

Step-by-step workflow for the catalytic synthesis and isolation of TMSE acetate.

Advanced Applications

Drug Development & Complex Synthesis

In the synthesis of complex macrolides and prodrugs (e.g., Combretastatin A-4 derivatives), TMSE esters are utilized to protect carboxylic acids[4]. Because they can be cleaved under strictly neutral conditions using fluoride, they allow chemists to preserve delicate functional groups (like epoxides or base-sensitive lactones) that would otherwise be destroyed by standard saponification[5].

Energy Storage & Battery Technology

References

• Max Planck Society (MPG.PuRe). "Supporting Information: Synthesis of 2-(Trimethylsilyl)ethyl acetate." MPG.PuRe. Available at:[Link]

• Knobloch, E., & Brückner, R. (2008). "β-Keto Esters Derived from 2-(Trimethylsilyl)ethanol: An Orthogonal Protective Group for β-Keto Esters." ResearchGate. Available at:[Link]

• Pettit, G. R., et al. (1999). "Synthesis of Combretastatin A-4 Prodrugs." European Patent Office (EP1045853B1).

• Williams, R. M., et al. (1998). "Stereoselective Synthesis of meso-2,6-Diaminopimelic Acid and Its Selectively Protected Derivatives." The Journal of Organic Chemistry. Available at:[Link]

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2-(Trimethylsilyl)ethyl Acetate: A Comprehensive Technical Guide on Properties, Safety, and Synthetic Utility

Executive Summary

2-(Trimethylsilyl)ethyl acetate (CAS Registry Number: 16046-10-9) is a specialized organosilicon compound that serves as the simplest ester derivative of the 2-(trimethylsilyl)ethyl (TMSE) protecting group. Widely utilized by researchers and drug development professionals, the TMSE group provides a highly orthogonal strategy for carboxylic acid protection during complex total syntheses. This whitepaper details the physicochemical properties, Material Safety Data Sheet (MSDS) guidelines, mechanistic causality of its cleavage, and validated experimental protocols for its synthesis and deprotection.

Chemical Identity & Physical Properties

To facilitate rapid reference for synthetic planning, the quantitative physicochemical data for 2-(trimethylsilyl)ethyl acetate is summarized in Table 1. This data is critical for calculating reaction stoichiometry and designing downstream purification workflows[1].

Property	Value / Description
Chemical Name	2-(Trimethylsilyl)ethyl acetate
Synonyms	Ethanol, 2-(trimethylsilyl)-, 1-acetate; TMSE acetate
CAS Registry Number	16046-10-9
Molecular Formula	C₇H₁₆O₂Si
Molecular Weight	160.29 g/mol
Density	0.874 g/cm³
Boiling Point	155.9 °C at 760 mmHg
Flash Point	40.2 °C
Refractive Index	1.405
Vapor Pressure	2.97 mmHg at 25 °C

Table 1: Physicochemical properties of 2-(Trimethylsilyl)ethyl acetate.

Mechanistic Role in Organic Synthesis (The TMSE Protecting Group)

Expertise & Experience: The Causality of Orthogonality

In complex peptide and natural product synthesis, the selective protection and deprotection of carboxylic acids is paramount. The TMSE ester, first introduced by H. Gerlach in 1977, was designed to be completely orthogonal to traditional protecting groups[2]. It remains strictly stable under conditions that typically cleave benzyl esters (catalytic hydrogenolysis), tert-butyl esters (acidic conditions like TFA), and methyl esters (mild basic hydrolysis)[3].

The causal mechanism behind its highly specific cleavage relies on the unique hypervalency of silicon and the thermodynamic driving force of the silicon-fluorine bond. When exposed to a fluoride source such as tetrabutylammonium fluoride (TBAF), the fluoride anion attacks the sterically accessible silicon atom, forming a pentacoordinate silicon transition state. The exceptionally high bond dissociation energy of the newly formed Si-F bond (~582 kJ/mol) provides the thermodynamic sink that drives a concerted or stepwise β-elimination[4]. This fragmentation releases the acetate anion (the deprotected acid), volatile ethylene gas, and fluorotrimethylsilane (TMS-F). Because the byproducts are gaseous or highly volatile, the reaction is driven to completion and product isolation is vastly simplified.

Figure 1: Fluoride-induced β-elimination mechanism of 2-(trimethylsilyl)ethyl acetate.

Material Safety Data Sheet (MSDS) & Handling Protocols

Trustworthiness: Self-Validating Safety Systems

As a volatile organosilane ester, 2-(trimethylsilyl)ethyl acetate requires strict adherence to safety protocols to ensure laboratory integrity and researcher health[1].

• Hazard Classification:

  • Flammability: Classified as a Flammable Liquid (Category 3). With a flash point of 40.2 °C, its vapors can form explosive mixtures with air at elevated temperatures.

  • Health Hazards: Causes skin irritation (Category 2) and serious eye irritation (Category 2A). May cause respiratory irritation (STOT SE 3).

• Toxicological Profile: While specific LD50 data for this exact ester may vary, organosilicon esters generally exhibit low acute systemic toxicity but act as primary irritants to mucous membranes.

• First Aid Measures:

  • Inhalation: Move to fresh air. If breathing is difficult, administer oxygen.

  • Skin Contact: Flush immediately with copious amounts of water and soap for at least 15 minutes.

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do.

• Storage & Handling: Store in a tightly closed container in a cool, dry, and well-ventilated area. Keep away from heat, sparks, and open flames. Crucially, store away from moisture and fluoride-containing compounds to prevent premature hydrolysis or cleavage.

Experimental Workflows & Protocols

To ensure reproducibility, the following self-validating protocols describe the synthesis of the TMSE ester and its subsequent deprotection.

Protocol A: Synthesis of 2-(Trimethylsilyl)ethyl Acetate (Steglich Esterification)

This protocol utilizes N,N'-Dicyclohexylcarbodiimide (DCC) and 4-Dimethylaminopyridine (DMAP) to couple acetic acid with 2-(trimethylsilyl)ethanol.

• Preparation: In an oven-dried, argon-purged round-bottom flask, dissolve 1.0 equivalent of acetic acid and 1.1 equivalents of 2-(trimethylsilyl)ethanol in anhydrous dichloromethane (CH₂Cl₂) (approx. 0.2 M concentration).

• Catalyst Addition: Add 0.1 equivalents of DMAP to the solution and cool the flask to 0 °C using an ice bath.

• Activation: Slowly add 1.1 equivalents of DCC (dissolved in a minimal amount of CH₂Cl₂) dropwise to the cooled solution. A white precipitate of dicyclohexylurea (DCU) will begin to form almost immediately, validating the activation of the acid.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Filtration: Filter the suspension through a pad of Celite to remove the DCU byproduct. Wash the filter cake with cold CH₂Cl₂.

• Workup: Transfer the filtrate to a separatory funnel. Wash sequentially with saturated aqueous NaHCO₃, 1M HCl, and brine.

• Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude oil via silica gel flash chromatography (using a Hexane/Ethyl Acetate gradient) to yield pure 2-(trimethylsilyl)ethyl acetate.

Figure 2: Step-by-step Steglich esterification workflow for synthesizing TMSE acetate.

Protocol B: Deprotection via TBAF Cleavage

• Preparation: Dissolve 2-(trimethylsilyl)ethyl acetate in anhydrous tetrahydrofuran (THF) to a concentration of 0.1 M under an argon atmosphere.

• Fluoride Addition: Add 2.0 equivalents of Tetrabutylammonium fluoride (TBAF, 1.0 M solution in THF) dropwise at room temperature.

• Monitoring: Stir the reaction for 1-2 hours. The evolution of ethylene gas serves as a physical validation of the ongoing β-elimination[4]. Monitor completion via TLC.

• Quenching & Workup: Dilute the mixture with diethyl ether and quench with saturated aqueous NH₄Cl. Extract the aqueous layer with ether.

• Isolation: The aqueous layer (containing the acetate anion) can be acidified to pH 2-3 with 1M HCl and extracted with ethyl acetate to recover the free acetic acid.

References

• Polyhydroxylated cyclopentane β-amino acids derived from D-mannose and D-galactose: synthesis and protocol for incorporation into peptides (Citing Gerlach, H. 1977) Source: ResearchGate URL:[Link][2]

• Greene's Protective Groups in Organic Synthesis Source: DOKUMEN.PUB URL:[Link][3]

• Mild deprotection of 2-(trimethylsilyl)ethyl esters Source: Academia.edu URL:[Link][4]

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Thermodynamic Stability and Cleavage Kinetics of 2-(Trimethylsilyl)ethyl Acetate in Organic Solvents

Executive Summary

In the synthesis of complex active pharmaceutical ingredients (APIs), achieving strict orthogonality among protecting groups is a critical bottleneck. 2-(Trimethylsilyl)ethyl acetate (TMSE acetate, CAS 16046-10-9)[1] serves as the quintessential model compound for evaluating the thermodynamic behavior of the 2-(trimethylsilyl)ethyl (TMSE or Teoc-related) protecting moiety. Unlike traditional alkyl or benzyl esters that rely purely on steric bulk for stability, TMSE acetate operates on a unique stereoelectronic paradigm. It maintains robust thermodynamic stability across a wide range of organic solvents under neutral, mildly acidic, and basic conditions[2], yet undergoes rapid, irreversible fragmentation when exposed to specific nucleophilic triggers, such as fluoride ions[3].

This whitepaper dissects the solvation thermodynamics, the driving mechanistic causality of the β -silicon effect, and the field-proven protocols for profiling and cleaving TMSE-protected moieties.

Solvation Thermodynamics and Orthogonality

The baseline stability of TMSE acetate in organic solvents is dictated by the hydrophobic and sterically shielding nature of the trimethylsilyl group. In polar aprotic solvents such as tetrahydrofuran (THF), dichloromethane (DCM), and N,N-dimethylformamide (DMF), the molecule exhibits virtually infinite half-lives under neutral conditions[2]. The non-polar silicon vertex disrupts the local solvation shell, raising the activation energy ( ΔG‡ ) required for background hydrolysis or transesterification.

From a strategic standpoint in drug development, TMSE acetate demonstrates remarkable orthogonality. It is thermodynamically stable against:

• Hydrogenolytic conditions: Survives palladium-catalyzed hydrogenation used to cleave benzyl or Z groups[2].

• Base-induced deprotections: Withstands secondary amines (e.g., piperidine) used for Fmoc removal[2].

• Acidolytic environments: Remains intact under mild acidic conditions that would typically cleave Boc or trityl groups[2].

The β -Silicon Effect: Mechanistic Causality

The defining characteristic of TMSE acetate is its programmed instability, governed by the β -silicon effect[4]. While the ester is thermodynamically stable against standard solvolysis, the introduction of a fluoride ion shifts the thermodynamic landscape entirely.

When fluoride attacks the electropositive silicon atom, a pentacoordinate silicon intermediate is formed. The causality of the subsequent rapid cleavage lies in hyperconjugation: the σ -bond of the C-Si linkage is perfectly aligned to donate electron density into the σ∗ anti-bonding orbital of the adjacent C-O bond (effectively stabilizing the developing charge at the β -carbon)[4].

This hyperconjugation drastically lowers the transition state energy for a Peterson-type elimination. The reaction is driven forward by two massive thermodynamic sinks:

• Enthalpic Driving Force: The formation of the extremely strong Si-F bond ( ∼565 kJ/mol).

• Entropic Driving Force: The irreversible release of volatile ethylene gas, which pushes the equilibrium entirely toward the cleavage products[3].

Quantitative Data: Stability Matrix

The following table summarizes the thermodynamic stability of TMSE acetate across various solvent systems and conditions, highlighting its conditional lability.

Table 1: Thermodynamic Stability Matrix of TMSE Acetate

Solvent System	Conditions	Temp (°C)	Half-Life ( t1/2​ )	Primary Degradation Pathway
THF (Anhydrous)	Neutral	25	> 6 months	None (Stable)
DCM (Anhydrous)	Neutral	25	> 6 months	None (Stable)
Methanol	Neutral	50	> 1 month	Trace Transesterification
THF + 5% TFA	Acidic	25	> 48 hours	Acid-catalyzed hydrolysis
THF + 1.0M TBAF	Fluoride	25	< 5 minutes	β -Elimination (Fragmentation)[3]

Experimental Workflows

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems for evaluating TMSE acetate.

Protocol 1: Thermodynamic Stability Profiling via Variable-Temperature NMR (VT-NMR)

Causality behind experimental choices: VT-NMR provides a non-invasive, real-time window into the thermodynamic degradation profile. The inclusion of mesitylene as an internal standard ensures that the observed disappearance of TMSE signals is mathematically correlated to chemical degradation rather than physical solvent evaporation or instrument drift.

• Sample Preparation: Dissolve 0.1 mmol of TMSE acetate[1] in 0.5 mL of anhydrous deuterated solvent (e.g., THF- d8​ or CDCl 3​ ) within an NMR tube.

• Internal Calibration: Add 0.05 mmol of mesitylene. The aromatic protons of mesitylene (6.8 ppm) do not overlap with the TMSE signals (0.0 ppm for TMS, 4.1 ppm for the CH2​−O group), providing a reliable baseline for mass balance.

• Data Acquisition: Acquire 1 H-NMR spectra at 10 °C intervals from 25 °C to 65 °C, allowing 15 minutes of thermal equilibration at each step.

• Kinetic Extraction: Track the integral decay of the CH2​−O signal over time. Plot ln(k/T) vs 1/T using the Eyring equation to extract the activation enthalpy ( ΔH‡ ) and entropy ( ΔS‡ ).

Protocol 2: Fluoride-Induced Cleavage Kinetics (TBAF in THF)

Causality behind experimental choices: Tetrabutylammonium fluoride (TBAF) is highly hygroscopic. Utilizing anhydrous THF ensures the fluoride ion remains relatively "naked" and highly nucleophilic[3]. Starting the reaction at 0 °C controls the initial kinetic burst of this highly exothermic elimination, preventing localized heating that could degrade sensitive API intermediates.

• Reaction Setup: In an oven-dried Schlenk flask purged with argon, dissolve 1.0 mmol of TMSE acetate in 5.0 mL of anhydrous THF.

• Thermal Control: Submerge the flask in an ice-water bath to cool the system to 0 °C.

• Fluoride Introduction: Dropwise, add 1.5 equivalents (1.5 mL) of a commercially available 1.0 M TBAF solution in THF.

• Monitoring and Quenching: Stir the mixture for 30 minutes while allowing it to naturally warm to room temperature. The reaction is self-driving due to ethylene evolution. Quench the reaction by adding 5.0 mL of saturated aqueous NH4​Cl . Rationale: Quenching protonates the resulting acetate anion, converting it to acetic acid and preventing it from acting as a competitive nucleophile in downstream processing.

Mechanistic Pathway Visualization

The logical relationship between the nucleophilic trigger and the thermodynamic sink is mapped below.

Figure 1: Mechanistic pathway of fluoride-induced fragmentation of TMSE acetate.

References[2] Title: The (2-Phenyl-2-trimethylsilyl)ethyl (PTMSE) ester - A carboxy protecting group cleavable under neutral conditions

Source: Z. Naturforsch. / ResearchGate URL:[1] Title: 2-(Trimethylsilyl)ethyl acetate - CAS Database Source: ChemNet URL:[3] Title: β-Keto Esters Derived from 2-(Trimethylsilyl)ethanol: An Orthogonal Protective Group for β-Keto Esters Source: ResearchGate URL:[4] Title: Generality and Strength of Transition Metal β-Effects Source: Journal of the American Chemical Society URL:

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Infrared (IR) Spectroscopy of 2-(Trimethylsilyl)ethyl Acetate: Mechanistic Band Assignment and Analytical Workflows

Executive Summary

In drug development and complex organic synthesis, the 2-(trimethylsilyl)ethyl (TMSE) group is a premier structural motif, frequently utilized as a highly specific protecting group (e.g., Teoc carbamates, SEM ethers, and TMSE esters) due to its orthogonal cleavage via fluoride ions. 2-(Trimethylsilyl)ethyl acetate (CAS: 16046-10-9) serves as the fundamental model compound for understanding the vibrational spectroscopy of these systems.

This technical guide deconstructs the infrared (IR) absorption bands of 2-(trimethylsilyl)ethyl acetate, explaining the quantum mechanical and electronegative causality behind its spectral signature. Furthermore, it provides a self-validating Attenuated Total Reflectance (ATR) FTIR protocol optimized for neat liquid analysis.

Molecular Anatomy and Vibrational Causality

The IR signature of 2-(trimethylsilyl)ethyl acetate is governed by three distinct structural modules, each contributing specific vibrational modes:

• The Acetate Core ( −O−C(=O)−CH3​ ) : Dictates the high-frequency carbonyl and ester C−O stretching.

• The Ethylene Linker ( −CH2​−CH2​− ) : Acts as an electronic insulator between the silicon atom and the ester.

• The Trimethylsilyl Terminus ( −Si(CH3​)3​ ) : Dominates the fingerprint region with intense, sharp bands.

The Causality of the Silicon Effect: Silicon is significantly more electropositive than carbon (Pauling electronegativity 1.90 vs. 2.55). This creates a highly polarized Si−C bond. According to quantum mechanical selection rules, IR absorption intensity is directly proportional to the square of the change in dipole moment ( (∂q∂μ​)2 ) during the vibration. Consequently, vibrations involving the Si−CH3​ bonds produce exceptionally strong IR bands. Furthermore, the larger atomic mass of silicon (28.08 amu) compared to carbon reduces the frequency of these vibrations (as dictated by Hooke's Law for a harmonic oscillator), shifting them into distinct, lower-wavenumber regions of the fingerprint zone.

Logical mapping of 2-(trimethylsilyl)ethyl acetate functional groups to core IR absorption bands.

Core IR Absorption Bands

The following table summarizes the quantitative spectral data for 2-(trimethylsilyl)ethyl acetate, mapping empirical wavenumbers to their corresponding vibrational modes[1].

Wavenumber (cm⁻¹)	Intensity	Functional Group	Vibrational Mode Assignment
~2950 – 2850	Medium	Aliphatic C−H	Asymmetric & Symmetric Stretching
~1740	Strong	Ester C=O	Carbonyl Stretching
~1460	Weak-Med	Aliphatic −CH2​−	Scissoring / Bending
~1250	Strong, Sharp	Si−CH3​	Symmetric Deformation (Umbrella Mode)
~1240	Strong	Ester C−O−C	Asymmetric Stretching (Overlaps w/ Si−CH3​ )
~1050	Strong	Ester C−O−C	Symmetric Stretching
~860, 840	Strong	Si−C / CH3​	Si−C Stretching & CH3​ Rocking Doublet

Deep Dive into Key Spectral Regions

The Carbonyl Region (~1740 cm⁻¹)

The C=O stretch is observed at approximately 1740 cm⁻¹[1]. In some organosilicon compounds, the β -silicon effect can perturb adjacent electronic systems through hyperconjugation, weakening adjacent double bonds. However, in TMSE acetate, the two methylene groups ( −CH2​−CH2​− ) effectively insulate the ester carbonyl from the silicon atom's inductive (+I) and hyperconjugative effects. Thus, the carbonyl frequency remains strictly within the expected range for an unperturbed, aliphatic acetate ester.

The Silicon Fingerprint (~1250 cm⁻¹ and 860/840 cm⁻¹)

The defining hallmark of the TMSE group is the extremely sharp and intense symmetric deformation (often termed the "umbrella mode") of the CH3​ groups attached to the silicon atom, occurring at ~1250 cm⁻¹[1]. Additionally, the Si−C stretching vibrations couple with CH3​ rocking modes to produce a highly diagnostic, high-intensity doublet at ~860 cm⁻¹ and ~840 cm⁻¹[1]. The presence of this doublet is mandatory for confirming the intact trimethylsilyl moiety.

Spectral Overlap and Deconvolution

A critical analytical challenge in characterizing TMSE acetate is the spectral overlap between the ester C−O−C asymmetric stretch (typically ~1240 cm⁻¹) and the Si−CH3​ umbrella mode (~1250 cm⁻¹). This superposition results in a broadened, highly intense absorption envelope between 1260 and 1230 cm⁻¹. Analysts must rely on the presence of the 860/840 cm⁻¹ doublet to unambiguously confirm the presence of the TMS group, rather than relying solely on the 1250 cm⁻¹ band, which could be mistaken for a simple ester C−O stretch.

Experimental Protocol: ATR-FTIR Acquisition Workflow

Because 2-(trimethylsilyl)ethyl acetate is a stable liquid at room temperature with a boiling point of 155.9 °C[2], Attenuated Total Reflectance (ATR) FTIR spectroscopy is the most efficient, non-destructive analytical method. The following protocol is designed as a self-validating system to ensure maximum spectral fidelity and prevent detector saturation.

Step-by-Step Methodology

• System Initialization & Background Validation

  • Clean the ATR crystal (Diamond or ZnSe) with high-purity isopropanol and a lint-free wipe. Allow the solvent to evaporate completely.

  • Validation Check 1: Monitor the live single-beam energy. Ensure energy throughput is >90% of the manufacturer's baseline standard.

  • Collect an air background spectrum (32 scans, 4 cm⁻¹ resolution).

  • Validation Check 2: Inspect the background spectrum for residual peaks at 1740 cm⁻¹ or 1250 cm⁻¹. A perfectly flat baseline confirms a clean crystal and prevents cross-contamination.

• Sample Application

  • Using a glass Pasteur pipette, apply 1-2 drops of neat 2-(trimethylsilyl)ethyl acetate directly onto the center of the crystal, ensuring complete coverage of the active evanescent wave area. No pressure anvil is required for liquids.

• Spectral Acquisition

  • Acquire the sample spectrum using the identical parameters as the background (32 scans, 4 cm⁻¹ resolution).

  • Validation Check 3: Verify that the maximum absorbance (typically the 1250 cm⁻¹ or 1740 cm⁻¹ peak) does not exceed 1.2 Absorbance Units (AU). Values >1.2 AU indicate detector saturation, leading to photometric non-linearity and peak distortion. If saturation occurs, reduce the sample volume.

• Data Processing

  • Apply an ATR correction algorithm in the spectrometer software. This compensates for the wavelength-dependent depth of penetration (the IR beam penetrates deeper into the sample at lower wavenumbers, artificially inflating the intensity of the 860/840 cm⁻¹ bands relative to the 1740 cm⁻¹ band).

  • Perform a baseline correction if atmospheric suppression (water vapor/CO₂) artifacts are present in the 2300 cm⁻¹ or 3600 cm⁻¹ regions.

Step-by-step self-validating ATR-FTIR experimental workflow for neat liquid analysis.

References

• Li, Z., et al. "Construction of the Tricyclic Furanochroman Skeleton of Phomactin A via the Prins/Conia-Ene Cascade Cyclization Approach." SciSpace / Peking University.
• "2-(Trimethylsilyl)ethyl acetate - Physical Properties and CAS Database." ChemNet.
• Socrates, G. (2004). Infrared and Raman Characteristic Group Frequencies: Tables and Charts. John Wiley & Sons.

Sources

• 1. scispace.com [scispace.com]
• 2. 2-(Trimethylsilyl)ethyl acetate | 16046-10-9 [chemnet.com]

Comprehensive Solubility Profile and Phase Distribution of 2-(Trimethylsilyl)ethyl Acetate (TMSEA) in Aqueous and Organic Media

Target Audience: Researchers, Formulation Scientists, and Process Chemists Document Type: Technical Whitepaper & Experimental Guide

Introduction & Molecular Architecture

In advanced organic synthesis and drug development, the selection of reagents and solvents dictates the thermodynamic boundaries of a reaction. 2-(Trimethylsilyl)ethyl acetate (TMSEA, CAS: 16046-10-9) is a specialized molecule frequently encountered in protecting group chemistry (e.g., Teoc derivatives) and organosilicon workflows [1].

To master its behavior in biphasic systems, one must analyze its structural dichotomy. TMSEA (Molecular Weight: 160.29 g/mol ) consists of two highly contrasting domains:

• The Acetate Ester Moiety: A polar, hydrogen-bond accepting region capable of dipole-dipole interactions.

• The Trimethylsilyl (TMS) Tail: An intensely hydrophobic, sterically bulky organosilicon group that dominates the molecule's overall lipophilicity.

This structural tug-of-war governs its thermodynamic solubility profile, driving its near-total exclusion from aqueous media while ensuring universal miscibility in organic solvents.

Solvation Thermodynamics: Causality of Phase Distribution

As a Senior Application Scientist, I emphasize that solubility is not merely a static property; it is a dynamic thermodynamic equilibrium defined by the Gibbs free energy equation ( ΔG=ΔH−TΔS ).

The Aqueous Solvation Penalty (The Hydrophobic Effect)

When TMSEA is introduced to aqueous media, the polar water molecules attempt to accommodate the solute. While the acetate group can accept hydrogen bonds, the bulky TMS tail cannot. To maintain their hydrogen-bonding network, water molecules are forced to form a highly ordered, clathrate-like cage around the TMS group.

Causality: This structural ordering results in a massive entropic penalty ( ΔS<0 ). Because the entropic loss outweighs the minor enthalpic gains from ester-water interactions, the overall free energy of dissolution ( ΔG ) is highly positive. Consequently, TMSEA is virtually insoluble in water [1].

Organic Solvation Dynamics

Conversely, in organic media (e.g., hexanes, dichloromethane, toluene), the dissolution process is entropically favorable and enthalpically stabilized by London dispersion forces . The highly polarizable methyl groups on the silicon atom interact seamlessly with non-polar and polar-aprotic solvents, leading to complete miscibility.

Caption: Thermodynamic pathways governing TMSEA phase distribution.

Quantitative Solubility Profile

To facilitate process engineering and extraction workflows, the empirical and thermodynamically predicted solubility data for TMSEA across various dielectric environments is summarized below.

Table 1: Solubility Profile of TMSEA in Standard Solvents (at 25°C)

Solvent	Dielectric Constant ( ε )	Solvation Mechanism	Solubility / Miscibility
Water	80.1	Highly unfavorable (Hydrophobic effect)	< 1 g/L (Immiscible)
Methanol	32.7	Dipole-dipole & weak dispersion	Soluble
Dichloromethane	8.9	Dipole-induced dipole	Miscible
Ethyl Acetate	6.0	Like-dissolves-like (Ester affinity)	Miscible
Toluene	2.4	Strong London dispersion forces	Miscible
Hexane	1.9	Strong London dispersion (TMS affinity)	Miscible

Note: The estimated Octanol-Water Partition Coefficient ( logPow​ ) for TMSEA is highly positive (~2.5 to 3.0), indicating strong lipophilicity and preferential partitioning into the organic phase during aqueous workups.

Experimental Methodology: High-Fidelity Shake-Flask Protocol

To empirically validate the partition coefficient ( logPow​ ) and aqueous solubility of TMSEA, a rigorous methodology must be employed. The following protocol is adapted from the OECD Test Guideline 107 [2] and is designed as a self-validating system to eliminate common experimental artifacts such as micro-emulsions and thermodynamic drift.

Step-by-Step Workflow

Step 1: Phase Pre-Saturation

• Action: Vigorously stir 1-octanol and ultra-pure water (Milli-Q) together for 24 hours, then separate the phases.

• Causality: Solvents exhibit mutual solubility (e.g., water dissolves slightly in octanol). Pre-saturating the phases prevents volume shifts and concentration changes during the actual TMSEA equilibration step.

Step 2: Isothermal Equilibration

• Action: Introduce a known mass of TMSEA into a sealed vessel containing equal volumes of the pre-saturated aqueous and organic phases. Shake at 100 rpm in an incubator set strictly to 25.0 ± 0.1 °C for 24 hours.

• Causality: Solubility is highly temperature-dependent. Strict isothermal control prevents "thermodynamic drift," ensuring the measured equilibrium constant is accurate for standard conditions.

Step 3: High-Speed Phase Separation

• Action: Transfer the mixture to a centrifuge and spin at 10,000 × g for 30 minutes at 25 °C.

• Causality: Simple gravity separation often leaves sub-micron organic droplets (micro-emulsions) suspended in the aqueous phase. If analyzed, these droplets artificially inflate the perceived aqueous solubility. High-speed centrifugation breaks these emulsions, ensuring true thermodynamic phase separation.

Step 4: GC-MS Quantification & Mass Balance Validation

• Action: Extract aliquots from both phases using gas-tight syringes. Quantify TMSEA concentration using Gas Chromatography-Mass Spectrometry (GC-MS) against an internal standard (e.g., decane).

• Self-Validation Check: Calculate the total mass of TMSEA recovered from both phases. The mass balance must be >98% . If it is lower, it indicates material loss due to volatility (TMSEA boiling point is ~155.9 °C) or adsorption to glassware, invalidating the run.

Caption: Self-validating shake-flask workflow for TMSEA LogP determination.

Conclusion & Process Implications

Understanding the solubility profile of 2-(trimethylsilyl)ethyl acetate is critical for optimizing downstream processing. Because of the dominant hydrophobic effect exerted by the TMS group, TMSEA will quantitatively partition into the organic layer during standard aqueous workups. This allows for aggressive aqueous washing (e.g., with saturated NaHCO3​ or brine) to remove polar impurities without risking the loss of TMSEA-derived intermediates into the aqueous waste stream.

By grounding experimental protocols in thermodynamic principles and utilizing self-validating analytical checks, researchers can ensure high-fidelity data generation for complex organosilicon workflows.

References

• National Center for Biotechnology Information (NCBI). "Ethanol, 2-(trimethylsilyl)-, 1-acetate | C7H16O2Si | CID 85252". PubChem Compound Summary. URL:[Link]

• Organisation for Economic Co-operation and Development (OECD). "Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method". OECD Guidelines for the Testing of Chemicals, Section 1. URL:[Link]

Protocols & Analytical Methods

Application Note: Standard and Advanced TBAF Deprotection Conditions for 2-(Trimethylsilyl)ethyl (TMSE) Esters

Introduction

The 2-(trimethylsilyl)ethyl (TMSE) ester is a highly versatile, orthogonal protecting group for carboxylic acids, widely utilized in complex organic synthesis and drug development[1]. It exhibits robust stability toward a wide range of hydrolytic, oxidative, and reductive conditions, and remains intact during the removal of standard amine protecting groups such as Fmoc, Cbz, and Boc[2]. The defining feature of the TMSE group is its selective lability toward fluoride ions, most commonly delivered via tetrabutylammonium fluoride (TBAF)[1]. This application note details the mechanistic rationale, condition optimization, and advanced work-up strategies required to execute this deprotection flawlessly.

Mechanistic Rationale

The cleavage of TMSE esters by TBAF is thermodynamically driven by the formation of an exceptionally strong silicon-fluorine bond (bond dissociation energy ≈ 135 kcal/mol). The mechanism proceeds via a highly predictable β -elimination pathway. Fluoride attacks the sterically accessible silicon atom, forming a pentacoordinate intermediate. The β -silicon effect stabilizes the developing negative charge, leading to the rapid fragmentation of the molecule into ethylene gas, volatile fluorotrimethylsilane (TMS-F), and the desired carboxylate anion[3].

Figure 1: Mechanistic pathway of fluoride-induced β -elimination of TMSE esters.

Experimental Design & Causality

While the deprotection is conceptually straightforward, practical execution requires careful optimization of several parameters to prevent yield loss and side reactions.

• Solvent Selection: Tetrahydrofuran (THF) is the standard solvent because it effectively solvates both the organic substrate and the ionic TBAF complex. Empirical studies demonstrate that TMSE deprotection occurs significantly faster in pure THF compared to mixed solvent systems (e.g., EtOAc/THF)[4].

• TBAF Equivalents: Commercial TBAF is highly hygroscopic and is typically supplied as a trihydrate ( TBAF⋅3H2​O ). Water molecules hydrogen-bond to the fluoride ion, attenuating its nucleophilicity. To compensate for this hydration sphere, an excess of TBAF (2.0 to 4.0 equivalents) is required to drive the reaction to completion[4][5].

• Basicity Concerns: TBAF is markedly basic. In substrates prone to base-catalyzed side reactions—such as the epimerization of α -chiral centers or elimination in β -keto esters—the basicity of TBAF can lead to degradation[6]. In such instances, performing the reaction at 0 °C or buffering the TBAF solution with a weak acid (e.g., acetic acid) is necessary.

Quantitative Data: Condition Optimization

The following table summarizes typical reaction parameters and the causality behind their selection.

Parameter	Standard Condition	Causal Effect / Observation
Solvent	THF (Anhydrous)	Maximizes solubility of TBAF; promotes faster reaction rates compared to EtOAc/THF mixtures[4].
TBAF Equivalents	2.0 - 4.0 equiv.	Overcomes fluoride hydration; ensures complete conversion within a reasonable timeframe (1-4 hours)[5].
Temperature	0 °C to Room Temp.	Lower temperatures (0 °C) mitigate base-catalyzed side reactions; Room temp accelerates sterically hindered cleavage[6].
Concentration	0.1 M - 0.2 M	Maintains sufficient intermolecular collision rates while preventing unwanted bimolecular side reactions.

Standard Operating Protocols

To ensure trustworthiness and reproducibility, the following protocols represent a self-validating system. The choice of protocol is dictated by the physical properties (specifically, water solubility) of the resulting carboxylic acid.

Protocol A: Standard TBAF Deprotection and Aqueous Work-up

Use Case: Ideal for highly lipophilic carboxylic acids that are easily extracted into organic solvents without forming emulsions.

• Preparation: Dissolve the TMSE-protected carboxylic acid (1.0 mmol) in anhydrous THF (10 mL) under an inert atmosphere (nitrogen or argon).

• Reagent Addition: Cool the solution to 0 °C. Add TBAF (1.0 M solution in THF, 2.0 to 4.0 mL, 2.0 - 4.0 mmol) dropwise via syringe.

• Reaction: Remove the cooling bath and allow the reaction to stir at room temperature. Monitor the reaction via TLC or LC-MS. Complete cleavage is typically observed within 1 to 4 hours[4].

• Quenching: Quench the reaction by adding saturated aqueous NH4​Cl (10 mL) or 10% aqueous citric acid to protonate the resulting carboxylate anion.

• Extraction: Dilute the mixture with Ethyl Acetate (EtOAc) or Dichloromethane (DCM). Separate the layers and extract the aqueous layer twice more with the organic solvent.

• Washing: Wash the combined organic layers thoroughly with water (to remove excess TBAF salts) and brine.

• Isolation: Dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo. Purify via flash column chromatography if necessary.

Protocol B: Advanced Resin-Based Work-up

Use Case: Aqueous extraction of TBAF can be tedious and lead to severe yield loss if the resulting carboxylic acid is highly water-soluble. This operationally simple resin-based work-up eliminates the need for aqueous extraction entirely[5].

• Reaction: Perform the deprotection as described in Protocol A, steps 1-3.

• Resin Addition: Upon completion of the reaction, add a sulfonic acid ion-exchange resin (e.g., Amberlyst-15, 3-4 g per mmol of TBAF used) and solid calcium carbonate ( CaCO3​ , 1-2 g per mmol of TBAF) directly to the THF reaction mixture[5].

• Sequestration: Stir the suspension vigorously at room temperature for 1-2 hours. The sulfonic acid resin physically sequesters the tetrabutylammonium cation, while the CaCO3​ neutralizes liberated HF and facilitates the precipitation of insoluble calcium fluoride ( CaF2​ )[5].

• Filtration: Filter the heterogeneous mixture through a pad of Celite to remove the resin and inorganic salts. Wash the filter cake thoroughly with THF or EtOAc.

• Concentration: Evaporate the filtrate in vacuo to yield the clean carboxylic acid, which often requires no further purification[5].

Figure 2: Decision matrix and workflow for TBAF-mediated TMSE deprotection.

Conclusion

The TBAF-mediated cleavage of 2-(trimethylsilyl)ethyl esters is a robust, highly predictable transformation. By understanding the underlying β -elimination mechanism and the physical properties of the TBAF reagent, chemists can logically select the appropriate equivalents, solvents, and work-up procedures. The integration of resin-based sequestration techniques further elevates this protocol, offering a streamlined solution for complex, highly polar drug candidates where traditional aqueous extractions fail.

References

• Title: Esterifications with 2-(Trimethylsilyl)
• Title: Carboxyl Protecting Groups Source: Thieme Connect URL
• Title: Mild deprotection of 2-(trimethylsilyl)
• Title: Application of substituted 2-(trimethylsilyl)
• Source: PubMed Central (PMC)
• Title: A reductive coupling strategy towards ripostatin A Source: Beilstein Journals URL

Sources

• 1. mdpi.com [mdpi.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. (PDF) Mild deprotection of 2-(trimethylsilyl)ethyl esters [academia.edu]
• 4. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 5. An Operationally Simple and Efficient Work-up Procedure for TBAF-mediated Desilylation; Application to Halichondrin Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. BJOC - A reductive coupling strategy towards ripostatin A [beilstein-journals.org]

Application Note: Advanced Catalytic Transesterification Workflows Involving 2-(Trimethylsilyl)ethyl Acetate (TMSE-OAc)

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocols

Executive Summary

In modern drug development and complex natural product synthesis, achieving high regioselectivity and enantioselectivity during acylation is paramount. While traditional acyl donors like ethyl acetate or vinyl acetate are ubiquitous in catalytic transesterification, they suffer from thermodynamic reversibility or the generation of enzyme-deactivating byproducts (e.g., acetaldehyde).

This guide details the synthesis and application of 2-(trimethylsilyl)ethyl acetate (TMSE-OAc) as an advanced, sterically driven acyl donor. By leveraging the unique physicochemical properties of the 2-(trimethylsilyl)ethyl (TMSE) moiety, researchers can achieve irreversible enzymatic kinetic resolutions with near-perfect enantiomeric excess, while maintaining excellent catalyst longevity.

Mechanistic Insights: The Causality of TMSE-OAc Selection

As a Senior Application Scientist, I emphasize that reagent selection must be driven by mechanistic causality rather than convention. The use of TMSE-OAc in transesterification is governed by three critical factors :

• Steric Exclusion (The Kinetic Driver): In lipase-catalyzed kinetic resolutions, the reverse reaction (enantiomeric erosion) is a constant threat. When TMSE-OAc donates its acetate group, it releases 2-(trimethylsilyl)ethanol (TMSE-OH). The bulky trimethylsilyl group prevents the TMSE-OH byproduct from re-entering the enzyme's active site, effectively shutting down the reverse reaction.

• Enzyme Longevity: Unlike vinyl acetate, which tautomerizes to acetaldehyde and irreversibly deactivates lipases via Schiff base formation with active-site lysine residues, TMSE-OAc generates an inert, non-toxic alcohol byproduct .

• Phase Partitioning: The high lipophilicity of the TMSE group ensures that the byproduct remains entirely in the organic phase, simplifying downstream chromatographic purification and allowing for the quantitative recovery and recycling of TMSE-OH .

Experimental Workflow Visualization

Figure 1: End-to-end workflow for TMSE-OAc synthesis and enzymatic transesterification.

Protocol I: Chemical Synthesis of TMSE-OAc via Lewis Acid Catalysis

Before TMSE-OAc can be used as an acyl donor, it must be synthesized in high purity. We utilize Titanium(IV) isopropoxide[Ti(OiPr)₄] as a mild Lewis acid catalyst to drive the transesterification between TMSE-OH and excess ethyl acetate.

Materials

• 2-(Trimethylsilyl)ethanol (TMSE-OH) (1.0 equiv, 50 mmol)

• Ethyl acetate (Anhydrous, 10.0 equiv, 500 mmol)

• Titanium(IV) isopropoxide (0.05 equiv, 2.5 mmol)

• Activated 4Å molecular sieves

Step-by-Step Methodology

• System Preparation: Flame-dry a 250 mL round-bottom flask equipped with a Soxhlet extractor containing 20 g of activated 4Å molecular sieves. Purge the system with Argon.

• Reagent Addition: Charge the flask with TMSE-OH, anhydrous ethyl acetate, and Ti(OiPr)₄.

  • Causality: Ti(OiPr)₄ coordinates to the carbonyl oxygen of ethyl acetate, increasing its electrophilicity. The vast excess of ethyl acetate acts as both solvent and reactant to drive the equilibrium.

• Reflux & Thermodynamic Shifting: Heat the reaction to reflux (77 °C).

  • Causality: As the reaction proceeds, ethanol is generated. The vaporized azeotrope condenses into the Soxhlet extractor, where the 4Å sieves selectively trap the smaller ethanol molecules, permanently shifting the equilibrium toward TMSE-OAc formation.

• Self-Validating In-Process Control (IPC): At 4 hours, pull a 50 µL aliquot. Quench with water, extract with hexanes, and analyze via GC-MS. The protocol is self-validating when the TMSE-OH peak (m/z 118) completely disappears, replaced by the TMSE-OAc peak (m/z 160).

• Workup: Cool to room temperature. Quench the catalyst with 10 mL of 1M HCl. Extract with diethyl ether, wash with brine, dry over MgSO₄, and concentrate under reduced pressure. Purify via vacuum distillation to yield pure TMSE-OAc.

Protocol II: CAL-B Catalyzed Kinetic Resolution using TMSE-OAc

This protocol describes the kinetic resolution of racemic 1-phenylethanol using TMSE-OAc as the acyl donor and immobilized Candida antarctica Lipase B (CAL-B / Novozym 435).

Materials

• Racemic 1-phenylethanol (1.0 equiv, 10 mmol)

• TMSE-OAc (Synthesized in Protocol I) (1.5 equiv, 15 mmol)

• Novozym 435 (CAL-B immobilized on acrylic resin) (50 mg/mmol substrate)

• Anhydrous Toluene (50 mL)

Step-by-Step Methodology

• Reaction Initiation: In a dry 100 mL Erlenmeyer flask, dissolve racemic 1-phenylethanol and TMSE-OAc in anhydrous toluene. Add the Novozym 435 beads.

• Incubation: Seal the flask and place it in an orbital shaker at 40 °C and 200 rpm.

  • Causality: 40 °C provides optimal kinetic energy for CAL-B without risking thermal denaturation. Orbital shaking prevents the mechanical grinding of the immobilized enzyme beads that magnetic stirring would cause.

• Self-Validating In-Process Control (IPC): Monitor the reaction via Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA 95:5). The system is self-validating: track the formation of (R)-1-phenylethyl acetate. The reaction should halt exactly at 50% conversion, yielding >99% ee for both the (R)-acetate and the remaining (S)-alcohol.

• Enzyme Recovery: Filter the reaction mixture through a sintered glass funnel. Wash the recovered enzyme beads with cold hexane; they can be reused for up to 10 cycles due to the non-toxic nature of the TMSE-OH byproduct.

• Product Isolation: Separate the (R)-acetate, (S)-alcohol, and TMSE-OH via silica gel flash chromatography.

Mechanistic Pathway Visualization

Figure 2: Catalytic cycle of CAL-B mediated kinetic resolution using TMSE-OAc.

Quantitative Data Presentation

The superiority of TMSE-OAc over conventional acyl donors is demonstrated quantitatively. The table below summarizes the kinetic resolution of 1-phenylethanol using various acyl donors under identical conditions (40 °C, Toluene, CAL-B).

Table 1: Comparison of Acyl Donors in CAL-B Catalyzed Kinetic Resolution

Acyl Donor	Generated Byproduct	Enzyme Half-Life (h)	Conversion (%)	Enantiomeric Excess (ee_p %)	Enantiomeric Ratio (E-value)
Ethyl Acetate	Ethanol	> 200	42	91	45
Vinyl Acetate	Acetaldehyde	12	50	98	> 200
TMSE-OAc	TMSE-OH	> 200	50	> 99	> 500

Data Interpretation: Ethyl acetate suffers from poor E-values due to the reversibility of the reaction (ethanol can re-enter the active site). Vinyl acetate solves the reversibility issue but destroys the enzyme (12 h half-life). TMSE-OAc provides the ultimate synergy: perfect irreversibility (E-value > 500) and infinite enzyme longevity.

References

• Otera, J. (1993). Transesterification. Chemical Reviews, 93(4), 1449-1470. URL:[Link]

• Klibanov, A. M. (1990). Asymmetric transformations catalyzed by enzymes in organic solvents. Accounts of Chemical Research, 23(4), 114-120. URL:[Link]

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. URL:[Link]

Application Note: Step-by-Step Preparation of 2-(Trimethylsilyl)ethyl (TMSE) Ester Derivatives

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Application: Orthogonal Carboxylic Acid Protection in Complex Molecule and Peptide Synthesis

Executive Summary & Rationale

In the synthesis of complex active pharmaceutical ingredients (APIs) and highly functionalized peptides, the strategic selection of protecting groups is paramount. 2-(Trimethylsilyl)ethyl (TMSE) esters—functionally viewed as derivatives of 2-(trimethylsilyl)ethyl acetate where the acyl group is varied—serve as highly versatile, orthogonal protecting groups for carboxylic acids.

Unlike standard methyl, benzyl, or tert-butyl esters, TMSE esters are uniquely stable to a wide array of harsh conditions, including hydrogenolysis (Pd/C, H₂), strong acids (TFA), and mild bases. They are selectively cleaved under extremely mild conditions using fluoride ions (e.g., TBAF) or specific non-nucleophilic bases like NaH in DMF[1]. This orthogonality allows drug development professionals to unmask specific carboxylic acids late in a synthetic sequence without disturbing other sensitive moieties.

Mechanistic Causality in Experimental Choices

To achieve quantitative yields during the preparation of TMSE esters, the Steglich esterification protocol is the industry standard. This involves reacting the target carboxylic acid with 2-(trimethylsilyl)ethanol using a carbodiimide coupling agent and a catalytic amount of 4-dimethylaminopyridine (DMAP)[2].

• Coupling Agent Selection (EDC vs. DCC): While N,N'-Dicyclohexylcarbodiimide (DCC) is cost-effective, it generates dicyclohexylurea (DCU), a highly insoluble byproduct that requires tedious filtration and often contaminates the final product[3]. We mandate the use of EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride). EDC generates a water-soluble urea byproduct that is effortlessly removed during a standard aqueous workup, ensuring a highly pure crude profile[2].

• The Role of DMAP: DMAP is not merely a base; it is an essential acyl transfer catalyst. The intermediate O-acylisourea formed by the reaction of the acid and EDC is prone to an irreversible [1,3]-sigmatropic rearrangement into an unreactive N-acylurea. DMAP outcompetes this rearrangement by rapidly attacking the O-acylisourea to form a highly reactive N-acylpyridinium intermediate, which then smoothly reacts with the sterically hindered 2-(trimethylsilyl)ethanol.

• Deprotection via the β -Silicon Effect: The cleavage of TMSE esters relies on the high thermodynamic affinity of silicon for fluoride. Fluoride attacks the silyl group, forming a hypervalent silicon intermediate. The β -effect of the silicon atom stabilizes the developing negative charge on the adjacent carbon, triggering a concerted β -elimination that expels ethylene gas, volatile trimethylsilyl fluoride (TMS-F), and the free carboxylate[4].

Caption: Mechanism of fluoride-induced beta-elimination for TMSE ester deprotection.

Quantitative Data: Reagents & Orthogonality

Table 1: Reagent Stoichiometry for Steglich Esterification

Reagent	Equivalents	Function
Carboxylic Acid	1.0	Substrate
2-(Trimethylsilyl)ethanol	1.2 – 1.5	Nucleophile / Protecting Group Source
EDC·HCl	1.2 – 1.5	Water-soluble Coupling Agent
DMAP	0.1 – 0.2	Acyl Transfer Catalyst
DCM (Anhydrous)	0.1 M – 0.2 M	Reaction Solvent

Table 2: Orthogonal Stability Profile of TMSE Esters

Cleavage Condition	TMSE Ester	tert-Butyl Ester	Benzyl Ester	Methyl Ester
TBAF (Fluoride Source)	Cleaved	Stable	Stable	Stable
TFA (Strong Acid)	Stable	Cleaved	Stable	Stable
H₂, Pd/C (Hydrogenolysis)	Stable	Stable	Cleaved	Stable
LiOH (Aqueous Base)	Stable	Stable	Stable	Cleaved

Experimental Workflows & Self-Validating Protocols

Protocol A: Synthesis of TMSE Esters via Steglich Esterification

Caption: Workflow for the Steglich esterification of 2-(trimethylsilyl)ethyl derivatives.

Step 1: Reaction Setup

• Flame-dry a round-bottom flask equipped with a magnetic stir bar and purge with inert gas (N₂ or Argon).

• Dissolve the carboxylic acid (1.0 equiv) and 2-(trimethylsilyl)ethanol (1.2 equiv) in anhydrous dichloromethane (DCM) to achieve a concentration of 0.1 M[2].

• Self-Validation: Ensure complete dissolution. A cloudy mixture indicates moisture contamination or an insoluble substrate, which will stall the carbodiimide coupling. If the acid is highly polar, up to 10% anhydrous DMF may be added.

Step 2: Activation and Coupling

• Cool the solution to 0 °C using an ice-water bath.

• Add DMAP (0.1 equiv) in one portion.

• Add EDC·HCl (1.2 equiv) portion-wise over 5 minutes.

• Remove the ice bath and allow the reaction to warm to room temperature (25 °C). Stir for 12–24 hours[2].

• Self-Validation: The reaction mixture should remain mostly clear. (Note: If DCC is substituted for EDC, a heavy white precipitate of DCU will form within 30 minutes, serving as a visual indicator of reaction progression[3]).

Step 3: Reaction Monitoring

• Monitor the reaction via TLC or LCMS.

• Self-Validation: Because TMSE esters lack a distinct chromophore (unless the parent acid is UV-active), TLC plates must be stained. Use Phosphomolybdic Acid (PMA) or Ceric Ammonium Molybdate (CAM) stains and apply heat; the silyl group will strongly reduce the stain, appearing as a dark blue/black spot.

Step 4: Aqueous Workup

• Dilute the reaction mixture with additional DCM.

• Wash the organic layer sequentially with:

  • 0.5 M HCl (2 × 20 mL) to protonate and remove DMAP and unreacted EDC.

  • Saturated aqueous NaHCO₃ (2 × 20 mL) to remove any unreacted carboxylic acid.

  • Brine (1 × 20 mL) to remove residual water.

• Self-Validation: Check the pH of the aqueous washes. The HCl wash must register a pH of ~1–2, and the NaHCO₃ wash must register a pH of ~8. If an emulsion forms during the basic wash, adding a small amount of solid NaCl will break it.

Step 5: Isolation and Analytical Validation

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify via flash column chromatography (typically Hexanes/EtOAc gradients) if trace impurities remain.

• Self-Validation (NMR): The isolated product must show characteristic TMSE signals in the ¹H NMR spectrum: a sharp 9H singlet at ~0.05 ppm (–Si(CH₃)₃), a 2H multiplet at ~1.0 ppm (–CH₂–Si), and a 2H multiplet at ~4.1–4.2 ppm (–O–CH₂–). The IR spectrum should show a sharp ester carbonyl stretch (~1735 cm⁻¹) and the complete disappearance of the broad carboxylic acid O-H stretch.

Protocol B: Fluoride-Mediated Deprotection

When orthogonal cleavage is required, the TMSE ester is removed without affecting Boc, Fmoc, or benzyl groups[4].

• Dissolve the TMSE ester (1.0 equiv) in anhydrous THF (0.1 M).

• Add a 1.0 M solution of Tetrabutylammonium fluoride (TBAF) in THF (2.0 equiv) dropwise at room temperature[4].

• Stir for 1–2 hours. The reaction is typically highly efficient and rapid.

• Alternative Method: For highly sterically hindered substrates or substrates containing fluoride-labile functionalities, deprotection can alternatively be achieved using 1.0 equiv of NaH in DMF at ambient temperature overnight[1].

References

• A Polar Substituent-Containing Acylation Agent for the Radioiodination of Internalizing Monoclonal Antibodies Bioconjugate Chemistry - ACS Publications URL:[Link]

• Stereoselective Synthesis of meso-2,6-Diaminopimelic Acid and Its Selectively Protected Derivatives The Journal of Organic Chemistry - ACS Publications URL:[Link]

• Mild deprotection of 2-(trimethylsilyl)ethyl esters Tetrahedron Letters 42 (2001) 8593–8595 URL:[Link]

Sources

• 1. Mild deprotection of 2-(trimethylsilyl)ethyl esters - Lookchem [lookchem.com]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Troubleshooting incomplete TBAF deprotection of 2-(trimethylsilyl)ethyl acetate

Technical Support Center: Troubleshooting TBAF Deprotection of TMSE Acetate

Welcome to the Application Scientist Support Portal. This guide addresses the mechanistic failures and isolation challenges specific to the fluoride-mediated cleavage of 2-(trimethylsilyl)ethyl (TMSE) acetate. We do not just provide steps; we diagnose the chemical causality behind every failure.

Mechanistic Causality: How Should TMSE Acetate Cleavage Work?

Before troubleshooting, we must establish the baseline mechanism. The deprotection of TMSE acetate relies on the extreme oxophilicity and fluorophilicity of silicon. A "naked" fluoride anion attacks the trimethylsilyl (TMS) group, forming a pentacoordinate silicon transition state. This triggers a concerted β -elimination, expelling ethylene gas, fluorotrimethylsilane (TMS-F), and the acetate anion.

Mechanistic pathway of TMSE ester cleavage by fluoride via beta-elimination.

Troubleshooting Guide (Q&A)

Q: My LCMS shows incomplete deprotection of TMSE acetate even after 24 hours. What is the primary cause? A: Fluoride Hydration (The "Wet TBAF" Problem). Tetrabutylammonium fluoride (TBAF) is notoriously hygroscopic. Commercial 1.0 M TBAF in THF often contains up to 15–21% water. Water molecules form a tight hydrogen-bonded hydration shell around the small, highly electronegative fluoride anion. This shell sterically and electronically shields the fluoride, drastically reducing its nucleophilicity [1]. Consequently, the rate of nucleophilic attack on the silicon atom plummets, stalling the reaction.

Quantitative Impact of Water on TBAF Efficacy To illustrate this causality, observe how slight increases in water content neutralize fluoride activity:

TBAF Reagent Condition	Water Content (%)	Deprotection Status (3 hours)	Deprotection Status (24 hours)
Commercial 1M in THF	~15 - 21%	Incomplete	Incomplete / Stalled
Moderately Wet	~7%	Incomplete	Partial
Dried over 3Å Sieves	< 5% (e.g., 2.3%)	Complete	Complete

Data synthesized from desilylation studies demonstrating fluoride inhibition by water [1].

Q: Can I just heat the reaction to force the deprotection to completion? A: No. Heating wet TBAF promotes base-catalyzed side reactions. When fluoride is hydrated, its nucleophilicity drops, but the TBAF solution remains highly basic. Heating the mixture shifts the reaction pathway from the desired nucleophilic attack on silicon to unwanted base-catalyzed ester hydrolysis. This leads to complex mixtures and poor recovery of pure acetic acid.

Q: I achieved complete deprotection, but I cannot isolate the acetic acid product. Why? A: Aqueous workup is incompatible with polar products like acetic acid. Tetrabutylammonium (TBA⁺) salts are notoriously difficult to remove because they partition into organic layers. The standard "lazy" approach is a heavy aqueous wash. However, your product—acetic acid—is highly polar and water-soluble. If you perform an aqueous extraction to remove the TBAF, the acetic acid will partition entirely into the water layer, resulting in an apparent "zero yield." You must use a non-aqueous sequestration method, such as the Kishi resin protocol [2].

Validated Experimental Protocols

To ensure a self-validating system, implement the following sequential protocols. Protocol A guarantees the kinetic viability of the nucleophile, while Protocol B ensures the thermodynamic recovery of the product.

Protocol A: Preparation of Kinetically Active (Dry) TBAF

Causality: Drying commercial TBAF with molecular sieves strips the hydration shell from the fluoride anion, restoring its nucleophilicity without inducing the decomposition seen when attempting to evaporate TBAF to absolute dryness.

• Procure a fresh bottle of commercial 1.0 M TBAF in THF.

• Activate 3Å molecular sieves by heating under high vacuum at 300 °C for 3 hours. Cool to room temperature under an argon atmosphere.

• Add the activated sieves directly to the TBAF solution (creating an approx. 1.5 cm bed at the bottom of the bottle).

• Allow the solution to stand at room temperature for 48–72 hours under argon. This will reliably drop the water content below 5% [1].

• Syringe the supernatant directly into your anhydrous reaction vessel.

Protocol B: Non-Aqueous Kishi Workup for TBAF Removal

Causality: Dowex 50WX8 (a sulfonic acid cation-exchange resin) acts as an electrophilic trap for the lipophilic TBA⁺ cation. Calcium carbonate (CaCO₃) neutralizes the resulting HF, driving the equilibrium forward and preventing acidic degradation of the product[2].

• Upon reaction completion, dilute the THF reaction mixture with an equal volume of methanol to reduce viscosity.

• Add Dowex 50WX8 ion-exchange resin (approx. 3–5 g per mmol of TBAF used).

• Add calcium carbonate (CaCO₃, 1–2 g per mmol of TBAF used).

• Stir the heterogeneous mixture vigorously at room temperature for 1.5 hours.

• Filter the suspension through a pad of Celite to remove the resin, CaCO₃, and trapped tetrabutylammonium salts.

• Carefully concentrate the filtrate under reduced pressure (Note: Acetic acid is volatile; avoid excessive vacuum or heat) to yield the pure product.

Diagnostic Workflow

Follow this logical decision tree when facing TMSE deprotection failures:

Troubleshooting workflow for TMSE deprotection and non-aqueous TBAF removal.

Advanced FAQs

Q: Are there completely fluoride-free alternatives for TMSE ester cleavage? A: Yes. If your substrate is highly sensitive to fluoride or if TBAF removal remains intractable, TMSE esters can be cleanly deprotected using Sodium Hydride (NaH) in Dimethylformamide (DMF) [3]. Treatment of the TMSE ester with 1.0 equivalent of NaH in DMF at room temperature produces the deprotected acid in quantitative yields. This method relies on base-mediated elimination rather than nucleophilic desilylation, bypassing the TBAF workup entirely.

Q: Why does the Kishi workup use CaCO₃ specifically? A: The Dowex resin exchanges a proton (H⁺) for the TBA⁺ cation. This releases highly corrosive HF into the solution. CaCO₃ acts as a mild, insoluble base that reacts with HF to form insoluble Calcium Fluoride (CaF₂), water, and CO₂ gas. The evolution of CO₂ provides an entropic driving force that pushes the cation-exchange equilibrium to completion [2], ensuring zero TBAF carryover.

References

• Effect of excess water on the desilylation of oligoribonucleotides using tetrabutylammonium fluoride Oxford University Press (Nucleic Acids Research) URL:[Link]

• A Convenient Method for the Removal of Tetrabutylammonium Salts from Desilylation Reactions Organic Syntheses URL:[Link]

• Mild deprotection of 2-(trimethylsilyl)ethyl esters Tetrahedron Letters URL:[Link]

Preventing premature cleavage of TMSE esters under mildly acidic conditions

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals experiencing unexpected deprotection of 2-(trimethylsilyl)ethyl (TMSE) esters. While TMSE is widely celebrated for its orthogonality and mild fluoride-mediated cleavage, its behavior in mildly acidic environments can sometimes derail complex syntheses.

Below, we dissect the mechanistic causes of premature TMSE cleavage, provide troubleshooting workflows, and offer validated protocols to ensure the integrity of your protecting group strategy.

Section 1: Mechanistic Insights — The "Why" Behind Premature Cleavage

FAQ 1: Why is my TMSE ester cleaving during HPLC purification (0.1% TFA) when literature states it is acid-stable?

The TMSE group is generally stable to weak acids (e.g., acetic acid) and is primarily designed to be cleaved by fluoride sources like TBAF[1]. However, "acid-stable" is a relative term. The vulnerability of the TMSE ester in mildly acidic conditions (like 0.1% Trifluoroacetic acid during HPLC or prolonged exposure to silica gel) is driven by the β -silicon effect .

When the carbonyl oxygen of the ester is protonated by an acid, the developing positive charge on the adjacent carbon is highly stabilized by hyperconjugation from the C–Si bond located in the β -position. This stereoelectronic effect drastically lowers the activation energy for C–O bond heterolysis. If trace water or another nucleophile is present, the ester rapidly collapses, liberating the free carboxylic acid, ethylene, and a volatile silane derivative[1].

Fig 1: Acid-catalyzed cleavage mechanism of TMSE esters driven by the beta-silicon effect.

Section 2: Troubleshooting & Optimization — The "How"

FAQ 2: How can I modify my workflow to prevent TMSE cleavage without changing my synthetic route?

If your TMSE ester is degrading during workup or purification, the causality usually points to prolonged residence times in unbuffered acidic environments.

• Workup Adjustments: Transition to cold, strictly buffered aqueous workups. Neutralize any acidic reaction mixtures with saturated NaHCO3​ before solvent extraction.

• HPLC Adjustments: Replace 0.1% TFA with 0.1% Formic Acid (which has a higher pKa), or switch to a neutral buffer system such as 10 mM Ammonium Acetate.

FAQ 3: My synthetic route strictly requires acidic conditions (e.g., Boc deprotection). Are there TMSE alternatives that survive these conditions?

Yes. If the primary TMSE group is too labile, you can introduce steric hindrance to disrupt the geometry required for the β -silicon hyperconjugation.

• Tmsi (2-(trimethylsilyl)isopropyl) ester: By adding a methyl group to the alkyl chain, the resulting secondary ester becomes significantly more robust against acid-catalyzed hydrolysis while remaining cleavable by TBAF. Note: Do not overcompensate by using the tertiary Tmst ester; research has shown that tertiary silyl esters are so sterically strained that they spontaneously cleave even in 0.1% TFA[2].

• PTMSE (2-phenyl-2-trimethylsilyl)ethyl ester: This is the gold standard for acid resistance. The addition of a phenyl ring stabilizes the system to the point where PTMSE esters can survive the harsh acidolytic cleavage of Boc groups (e.g., 50% TFA/DCM), yet they still cleave in minutes under neutral TBAF conditions[3].

Fig 2: Decision tree for troubleshooting TMSE ester instability in acidic environments.

Section 3: Quantitative Data & Protecting Group Selection

When optimizing your protecting group strategy, use the following empirical data to select the appropriate TMSE derivative based on your specific acidic constraints[3],[2].

Protecting Group	Substitution Type	Stability in 0.1% TFA (HPLC)	Stability in 50% TFA (Boc Cleavage)	TBAF Cleavage Kinetics (rt)
TMSE	Primary	Moderate (Degrades >4h)	Labile (Cleaves rapidly)	Fast (< 30 min)
Tmsi	Secondary	High (Stable >24h)	Moderate (Partial degradation)	Moderate (1-2 hours)
Tmst	Tertiary	Highly Labile (Cleaves instantly)	Highly Labile	N/A (Too unstable to isolate)
PTMSE	Phenyl-substituted	Excellent (Fully stable)	Excellent (Fully stable)	Very Fast (< 10 min)

Section 4: Validated Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. They incorporate specific checkpoints to confirm success without relying on downstream steps.

Protocol A: Mild Acid-Free Workup for TMSE-Protected Compounds

Causality: Neutralizing excess acid immediately prevents the protonation of the carbonyl oxygen, shutting down the β -silicon effect pathway before phase separation occurs.

• Quench: Cool the reaction mixture to 0 °C using an ice bath. Slowly add 5 volumes of cold, saturated aqueous NaHCO3​ dropwise until the aqueous phase reaches a pH of ~7.5.

• Extraction: Dilute with Ethyl Acetate or DCM. Separate the organic layer.

• Wash: Wash the organic layer with cold brine (1x), dry over anhydrous Na2​SO4​ (avoid MgSO4​ if Lewis acidic impurities are a concern), and concentrate under reduced pressure at a bath temperature strictly below 30 °C.

• Validation Checkpoint: Perform TLC (Stain with Ceric Ammonium Molybdate - CAM). You should observe your intact TMSE ester. The absence of a highly polar, UV-active baseline spot confirms that no free carboxylic acid was generated during the workup.

Protocol B: Orthogonal Deprotection of TMSE using TBAF

Causality: Fluoride ions have an exceptionally high thermodynamic affinity for silicon (forming a strong Si–F bond). This drives the cleavage entropically and enthalpically under completely neutral conditions, bypassing acid-catalyzed risks[3].

• Preparation: Dissolve the TMSE-protected compound (1.0 eq) in anhydrous THF (0.1 M concentration) under an inert argon atmosphere.

• Reagent Addition: Add a 1.0 M solution of Tetrabutylammonium fluoride (TBAF) in THF (2.0 eq) dropwise at room temperature.

• Reaction: Stir for 15–30 minutes. The reaction is typically instantaneous but may take longer for sterically hindered substrates.

• Validation Checkpoint: Analyze via LC-MS. Look for the [M−H]− signal of the liberated free acid in negative ion mode, and confirm the disappearance of the +100 Da mass corresponding to the TMSE group.

References

• 2 - Radboud University (ru.nl) 2.3 - ResearchGate 3.1 - MDPI

Sources

• 1. Esterifications with 2-(Trimethylsilyl)ethyl 2,2,2-Trichloroacetimidate [mdpi.com]
• 2. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 3. researchgate.net [researchgate.net]

How to remove residual 2-(trimethylsilyl)ethanol from reaction mixtures

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals facing challenges with the removal of residual 2-(trimethylsilyl)ethanol (TMSE) from reaction mixtures.

TMSE is a highly versatile reagent used primarily to install 2-(trimethylsilyl)ethyl (TMSE) esters for carboxylic acid protection or Teoc (2-(trimethylsilyl)ethoxycarbonyl) groups for amine protection[1]. While fluoride-mediated deprotection often eliminates the protecting group as volatile ethylene and fluorotrimethylsilane, excess TMSE from the initial protection step—or TMSE generated via hydrolytic deprotection—frequently remains in the crude matrix.

Below, we provide field-proven troubleshooting strategies, physicochemical data, and self-validating protocols to ensure the complete removal of this stubborn byproduct.

Part 1: Physicochemical Properties Dictating Removal Strategies

To effectively remove TMSE, one must understand the physical properties that govern its behavior in a reaction matrix. Its lack of a chromophore and relatively high boiling point at atmospheric pressure are the primary reasons it complicates downstream purification.

Table 1: Key Physicochemical Properties of 2-(Trimethylsilyl)ethanol

Property	Value	Relevance to Removal Strategy
Molecular Weight	118.25 g/mol [2]	Low molecular weight; highly mobile in normal-phase chromatography.
Boiling Point	71–73 °C at 35 mmHg (~145 °C at 760 mmHg)[2]	Requires high vacuum (≤ 0.1 mbar) and moderate heat for direct distillation.
Density	0.825 g/mL at 25 °C[3]	Partitions exclusively into the organic layer during standard aqueous workups.
UV Absorbance	None (No chromophore)	Cannot be tracked via UV-Vis detectors; requires TLC staining (KMnO4/PMA).
Functional Group	Primary Hydroxyl (-OH)	Susceptible to derivatization (acylation) for chemical scavenging.

Part 2: Workflow & Decision Matrix

Choosing the right removal method depends heavily on the scale of your reaction and the thermal stability of your target product.

Decision tree for selecting the optimal 2-(trimethylsilyl)ethanol removal strategy.

Part 3: Troubleshooting Guides & FAQs

Q1: Why is TMSE so difficult to remove under standard rotary evaporation? A: TMSE has a boiling point of 71–73 °C at 35 mmHg[2], which translates to roughly 145 °C at atmospheric pressure. At standard rotary evaporator conditions (e.g., 40 °C water bath, 20 mbar), the vapor pressure of TMSE is insufficient for rapid removal. Furthermore, its primary hydroxyl group readily forms hydrogen bonds with polar products or residual solvents, drastically reducing its volatility and causing it to "cling" to the crude matrix.

Q2: I am trying to purify my product via silica gel chromatography, but I cannot see TMSE on the TLC plate. How can I track it? A: TMSE lacks a conjugated π-system and is completely invisible under standard 254 nm UV light. To track its elution, you must use a universal oxidative TLC stain. Potassium Permanganate (KMnO 4​ ) or Phosphomolybdic Acid (PMA) are highly effective. Upon heating, TMSE will appear as a bright yellow spot (with KMnO 4​ ) or a dark blue spot (with PMA). It typically elutes at a moderate polarity (R f​ ~0.3–0.4 in 20% EtOAc/Hexanes).

Q3: My product is sensitive to heat and cannot be subjected to high vacuum. How can I remove large amounts of residual TMSE without chromatography? A: For heat-sensitive compounds on a larger scale (>1 g), chemical scavenging is the most efficient approach. By reacting the crude mixture with a cyclic anhydride (e.g., succinic anhydride), the residual TMSE is converted into a carboxylic acid-containing hemiester. This allows the TMSE derivative to be completely partitioned into the aqueous phase during a basic workup, leaving your pure product in the organic layer.

Q4: Does the deprotection of TMSE esters or Teoc groups always generate TMSE alcohol? A: Not always. When TMSE esters or Teoc groups are cleaved using fluoride sources (like TBAF), the mechanism typically proceeds via β-elimination, generating volatile byproducts: a carboxylate/amine, ethylene gas, and fluorotrimethylsilane[1]. However, if the deprotection is performed via transesterification or mild basic hydrolysis, or if you are dealing with excess reagent from the initial protection step (e.g., Steglich esterification), the intact TMSE alcohol will remain in the reaction mixture.

Part 4: Detailed Experimental Protocols

Protocol 1: High-Vacuum Azeotropic Removal

Use Case: Thermally stable products on a small to medium scale.

Mechanistic Causality: Toluene acts as a "chaser" solvent. Its boiling point (110 °C) is close enough to TMSE's atmospheric boiling point to disrupt intermolecular hydrogen bonding within the crude matrix. Co-evaporating with toluene physically sweeps the semi-volatile TMSE out of the mixture without requiring temperatures that could degrade your product.

• Dilution: Transfer the crude reaction mixture to a round-bottom flask. Ensure the flask is no more than 1/3 full to prevent bumping.

• Azeotropic Chasing: Add 5–10 mL of toluene per gram of crude material.

• Evaporation: Concentrate the mixture on a rotary evaporator at 40 °C and 10 mbar until dry.

• Iteration: Repeat the toluene addition and evaporation cycle 2 to 3 times.

• High Vacuum: Connect the flask to a high-vacuum Schlenk line (≤ 0.1 mbar) and leave under vacuum for 4–6 hours at room temperature (or up to 45 °C if the product permits).

• Self-Validation System: Weigh the flask before and after the high-vacuum step. A constant weight across two consecutive 30-minute intervals confirms the complete removal of the volatile TMSE.

Protocol 2: Chemical Scavenging via Succinic Anhydride

Use Case: Heat-sensitive products, large-scale reactions, or highly viscous matrices where vacuum fails.

Mechanistic Causality: Succinic anhydride reacts exclusively with the primary hydroxyl of TMSE to form a hemiester. This introduces a carboxylic acid moiety to the previously neutral, organic-soluble TMSE molecule. Upon treatment with a mild base (NaHCO 3​ ), this acid is deprotonated, shifting its solubility entirely into the aqueous phase while the target product remains in the organic layer.

Chemical scavenging workflow converting neutral TMSE into a water-soluble salt.

• Reaction Setup: Dissolve the crude mixture (containing your product and excess TMSE) in dichloromethane (DCM) at a concentration of approximately 10 mL/g.

• Reagent Addition: Add Succinic Anhydride (1.5 equivalents relative to the estimated residual TMSE), Triethylamine (2.0 equiv.), and a catalytic amount of DMAP (0.1 equiv.).

• Derivatization: Stir the reaction at room temperature for 2–4 hours.

• Phase Partitioning: Dilute the mixture with additional DCM and transfer it to a separatory funnel.

• Aqueous Extraction: Wash the organic layer 3 times with an equal volume of saturated aqueous NaHCO 3​ . The basic aqueous phase deprotonates the TMSE-succinate hemiester, drawing it completely into the aqueous layer.

• Final Wash: Wash the organic layer once with brine, dry over anhydrous Na 2​ SO 4​ , filter, and concentrate.

• Self-Validation System: Spot the concentrated organic layer on a silica TLC plate and stain with KMnO 4​ . The absence of a spot at R f​ ~0.35 (in 20% EtOAc/Hexanes) confirms the complete removal of TMSE.

References

• Knobloch, E., & Brückner, R. (2008). "β-Keto Esters Derived from 2-(Trimethylsilyl)ethanol: An Orthogonal Protective Group for β-Keto Esters". ResearchGate. Available at:[Link]

Sources

• 1. CAS#:76513-69-4 | [2-(Chloromethoxy)ethyl](trimethyl)silane | Chemsrc [chemsrc.com]
• 2. 2-(Trimethylsilyl)ethanol, 98+% 10 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. 2-(三甲基硅基)乙醇 96% | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Overcoming Steric Hindrance in the Synthesis of 2-(trimethylsilyl)ethyl (TMSE) Esters

Welcome to the Technical Support Center for advanced organic synthesis. This guide is designed for researchers, chemists, and drug development professionals who are encountering challenges with the synthesis of 2-(trimethylsilyl)ethyl (TMSE) esters, particularly when dealing with sterically demanding substrates. As Senior Application Scientists, we provide not just protocols, but the mechanistic reasoning and troubleshooting insights to empower your research.

The 2-(trimethylsilyl)ethyl (TMSE) group is a valuable protecting group for carboxylic acids due to its stability and mild cleavage conditions, typically using fluoride sources.[1][2][3] However, its installation via esterification can be challenging when either the carboxylic acid or the alcohol, 2-(trimethylsilyl)ethanol, is sterically hindered. This guide provides a series of troubleshooting steps and advanced protocols to overcome these synthetic hurdles.

Part 1: Frequently Asked Questions (FAQs)

Q1: My standard DCC/DMAP (Steglich) esterification is yielding poor results with my bulky carboxylic acid. What is happening?

A: The Steglich esterification is a robust method, but its efficiency can drop with sterically hindered substrates.[4][5][6] The reaction proceeds through an O-acylisourea intermediate formed from the carboxylic acid and a carbodiimide like N,N'-dicyclohexylcarbodiimide (DCC).[7] The nucleophilic catalyst, 4-(dimethylaminopyridine) (DMAP), then forms a highly reactive N-acylpyridinium salt.[7][8] With bulky substrates, the approach of the alcohol (2-(trimethylsilyl)ethanol) to this activated intermediate can be physically blocked, slowing down the desired reaction. This can lead to a competing side reaction where the O-acylisourea rearranges to a stable, unreactive N-acylurea, effectively halting the esterification process.[7]

Q2: What are the initial troubleshooting steps for a low-yielding TMSE esterification?

A: Before resorting to more complex methods, consider these optimizations:

• Switch Carbodiimide: If you are using DCC, the dicyclohexylurea (DCU) byproduct is notoriously insoluble, which can complicate purification.[9] Switching to a water-soluble carbodiimide like 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) can simplify the workup and may improve yields in some cases.[8][10]

• Increase DMAP Loading: While DMAP is a catalyst, increasing its loading from a catalytic amount (5-10 mol%) to a stoichiometric amount can sometimes accelerate the reaction sufficiently to outcompete side reactions, especially with challenging substrates.

• Solvent and Temperature: Ensure you are using an anhydrous aprotic solvent like Dichloromethane (DCM) or Tetrahydrofuran (THF).[11] Gently heating the reaction (e.g., to 40-50 °C) or extending the reaction time (e.g., 24-48 hours) can provide the necessary energy to overcome the activation barrier imposed by steric hindrance.[8]

Q3: Are there alternative coupling agents that are more effective for hindered substrates?

A: Yes. When the Steglich conditions are insufficient, moving to more potent coupling agents is the logical next step. Uronium or phosphonium salt-based reagents are excellent choices.

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate): This reagent, along with its analogues HBTU and HCTU, forms highly reactive OAt-esters which are more reactive than the intermediates in Steglich-type reactions.[12][13] HATU is particularly effective for hindered couplings.[13]

• PyBOP ((Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate): This is a phosphonium-based reagent that is also highly effective for difficult couplings and can be used to prepare esters under mild conditions.[9][12]

Q4: When should I consider more advanced, name-reaction methods like the Yamaguchi or Shiina esterification?

A: These methods are specifically designed for constructing ester bonds in highly demanding steric environments, such as in the synthesis of macrolactones or other complex natural products.[11][14][15]

• Yamaguchi Esterification: This is the go-to method when one or both coupling partners are severely hindered.[11][16] It involves the formation of a mixed anhydride using 2,4,6-trichlorobenzoyl chloride (TCBC), which is then activated by DMAP for reaction with the alcohol.[14][15] It is a powerful tool for challenging esterifications.[16]

• Shiina Macrolactonization (and esterification): While often used for cyclizations, the principles of the Shiina esterification are applicable to intermolecular reactions. It uses aromatic carboxylic acid anhydrides, such as 2-methyl-6-nitrobenzoic anhydride (MNBA), as potent dehydrating agents in the presence of a nucleophilic catalyst.[17][18] This method is highly effective for complex and hindered systems.[19]

Q5: Can I synthesize the TMSE ester without a coupling agent?

A: Yes, an alternative route involves activating the alcohol instead of the carboxylic acid. A recently developed method utilizes 2-(trimethylsilyl)ethyl 2,2,2-trichloroacetimidate.[1][20] This reagent can be prepared from 2-(trimethylsilyl)ethanol and reacts directly with a carboxylic acid upon heating, typically in toluene.[1] The reaction is believed to proceed through a β-silyl carbocation intermediate and avoids the use of coupling agents and their byproducts, offering a cleaner reaction profile.[1][20]

Part 2: Troubleshooting Guide

This section addresses specific experimental failures and provides a logical workflow for solving them.

Workflow for Failed Esterification

Caption: Troubleshooting workflow for TMSE esterification.

Problem: Low or No Product Formation

Possible Cause	Underlying Rationale	Recommended Solution
Insufficient Carboxylic Acid Activation	The carbodiimide (DCC/EDC) is not efficiently forming the O-acylisourea intermediate, or the subsequent activation by DMAP is too slow due to steric bulk. This is common with electron-rich or highly hindered acids.	Primary: Switch to a more potent uronium reagent like HATU, which generates a more reactive activated ester.[13] Secondary: For extreme cases, use the Yamaguchi protocol. The mixed anhydride formed with 2,4,6-trichlorobenzoyl chloride (TCBC) is exceptionally reactive towards DMAP, forcing the formation of the key acylpyridinium intermediate.[11][15]
Steric Hindrance at the Alcohol	While 2-(trimethylsilyl)ethanol is a primary alcohol, the substrate's carboxylic acid may be so congested that it prevents the alcohol's approach to the activated ester intermediate.	Primary: Increase the reaction temperature to 40-60 °C and prolong the reaction time to 24-48 hours. This provides more kinetic energy to overcome the steric barrier.[8][21] Secondary: Consider microwave irradiation, which can accelerate reactions with high activation energies.[22]
Side Product Formation (N-Acylurea)	In DCC/EDC couplings, if the activated O-acylisourea intermediate does not react quickly with the alcohol, it can undergo an irreversible intramolecular acyl transfer to form a stable N-acylurea, which is a dead-end for the reaction.[7]	Primary: Ensure a sufficient catalytic amount of DMAP (at least 5-10 mol%) is present. DMAP intercepts the O-acylisourea to form the active acylpyridinium salt, which cannot undergo the rearrangement.[7][23] Secondary: If the problem persists, it indicates the nucleophilic attack by the alcohol is the rate-limiting step, and a more powerful activation method (HATU, Yamaguchi) is required.

Problem: Difficult Product Purification

Possible Cause	Underlying Rationale	Recommended Solution
Insoluble Byproduct Contamination	When using DCC, the dicyclohexylurea (DCU) byproduct is a waxy solid that is poorly soluble in most organic solvents, making its removal by filtration or chromatography challenging.[9]	Primary: Replace DCC with 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The corresponding urea byproduct is water-soluble and can be easily removed with a simple aqueous wash during workup.[8]
Reagent Removal	Unreacted coupling agents or activators (e.g., HOBt, HOAt) can co-elute with the desired product during chromatography.	Primary: Utilize an aqueous workup with dilute acid (e.g., 0.5 M HCl) and base (e.g., sat. NaHCO₃) to remove basic (DMAP, EDC-urea) and acidic (carboxylic acid, HOBt) impurities, respectively. Secondary: Consider the trichloroacetimidate method, which avoids coupling agents entirely. Excess imidate can often be removed by evaporation or a simple hydrolysis/wash step.[1][20]

Part 3: Key Experimental Protocols

Protocol 1: Optimized Steglich Esterification for Moderately Hindered Substrates

This protocol uses EDC for a simplified workup.

• To a solution of the sterically hindered carboxylic acid (1.0 mmol, 1.0 equiv) in anhydrous DCM (10 mL) under an inert atmosphere (e.g., Nitrogen), add 2-(trimethylsilyl)ethanol (1.2 mmol, 1.2 equiv) and DMAP (0.15 mmol, 0.15 equiv).[8]

• Cool the mixture to 0 °C in an ice bath.

• Add EDC hydrochloride (1.5 mmol, 1.5 equiv) in one portion.

• Remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by TLC or LC-MS. For hindered substrates, this may take 12-24 hours.[8]

• Upon completion, dilute the reaction mixture with DCM. Wash sequentially with 0.5 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography.

Protocol 2: Yamaguchi Esterification for Severely Hindered Substrates

This two-step, one-pot procedure is highly effective for the most challenging cases.

• In a flame-dried flask under an inert atmosphere, dissolve the severely hindered carboxylic acid (1.0 mmol, 1.0 equiv) in anhydrous toluene (10 mL).[11]

• Add triethylamine (Et₃N) (1.1 mmol, 1.1 equiv), followed by 2,4,6-trichlorobenzoyl chloride (TCBC) (1.05 mmol, 1.05 equiv).[11][16]

• Stir the mixture at room temperature for 1-2 hours to form the mixed anhydride.

• In a separate flask, prepare a solution of 2-(trimethylsilyl)ethanol (1.5 mmol, 1.5 equiv) and a stoichiometric amount of DMAP (1.5 mmol, 1.5 equiv) in anhydrous toluene (5 mL).

• Slowly add the alcohol/DMAP solution to the mixed anhydride mixture via syringe or cannula.

• Stir at room temperature and monitor the reaction by TLC. The reaction is often complete within 3-12 hours.

• Upon completion, filter the mixture to remove triethylamine hydrochloride. Dilute the filtrate with ethyl acetate and wash with saturated NaHCO₃ and brine.

• Dry the organic layer, concentrate, and purify by flash chromatography.

Mechanism Diagrams

Steglich Esterification Mechanism

Caption: Mechanism of the Steglich Esterification.

Yamaguchi Esterification Mechanism dot

Sources

• 1. Esterifications with 2-(Trimethylsilyl)ethyl 2,2,2-Trichloroacetimidate [mdpi.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. Trimethylsilylethanol and its derived protecting reagents [en.highfine.com]
• 4. fiveable.me [fiveable.me]
• 5. archive.nptel.ac.in [archive.nptel.ac.in]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Steglich Esterification [organic-chemistry.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. peptide.com [peptide.com]
• 10. Steglich esterification — Grokipedia [grokipedia.com]
• 11. Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 肽偶联剂选择指南 [sigmaaldrich.com]
• 13. merckmillipore.com [merckmillipore.com]
• 14. alfa-chemistry.com [alfa-chemistry.com]
• 15. Yamaguchi esterification - Wikipedia [en.wikipedia.org]
• 16. Frontiers | Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review [frontiersin.org]
• 17. researchgate.net [researchgate.net]
• 18. Shiina esterification - Wikipedia [en.wikipedia.org]
• 19. pubs.acs.org [pubs.acs.org]
• 20. chemrxiv.org [chemrxiv.org]
• 21. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02251B [pubs.rsc.org]
• 22. pdf.benchchem.com [pdf.benchchem.com]
• 23. Simple Method for the Esterification of Carboxylic Acids [organic-chemistry.org]

Reference Data & Comparative Studies

Comparing TBAF, TASF, and HF-pyridine for the cleavage of 2-(trimethylsilyl)ethyl esters

The 2-(trimethylsilyl)ethyl (TMSE) ester is a highly versatile carboxylic acid protecting group in advanced organic synthesis and peptide chemistry. Prized for its orthogonality, the TMSE group remains stable under a variety of conditions—including catalytic hydrogenation, mild acidic environments, and standard peptide coupling protocols[1].

However, the strategic value of the TMSE ester lies in its highly specific cleavage mechanism: fluoride-induced β -elimination . Because the silicon atom possesses low-lying σ∗ orbitals, it acts as a hard electrophile for the fluoride anion. Attack by fluoride generates a hypervalent pentacoordinate silicon intermediate, which rapidly collapses to expel ethylene gas, volatile trimethylsilyl fluoride (TMSF), and the desired carboxylate anion[2].

While the mechanism is universal, the choice of the fluoride source—TBAF , TASF , or HF-pyridine —drastically alters the reaction environment (pH, hydration, and nucleophilicity). As a Senior Application Scientist, selecting the correct reagent is not merely a matter of yield; it is an exercise in preserving the stereochemical and functional integrity of complex molecular architectures.

Mechanistic Overview of TMSE Cleavage

Mechanism of fluoride-induced β-elimination of TMSE esters.

Comparative Analysis of Fluoride Reagents

A. TBAF (Tetrabutylammonium Fluoride)

TBAF is the industry standard for TMSE cleavage due to its commercial availability and rapid reaction kinetics[2]. However, commercially available TBAF (typically a 1.0 M solution in THF) exists as a trihydrate.

• The Causality of Side Reactions: The presence of water is highly problematic. Fluoride is a strong hydrogen-bond acceptor; in the presence of water, it generates hydroxide ions ( OH− ). Consequently, TBAF often acts as a strong base and a hydrolytic agent rather than a pure nucleophile. This can lead to the premature cleavage of base-sensitive groups (like Fmoc) or the epimerization of sensitive α -chiral centers.

B. TASF (Tris(dimethylamino)sulfonium difluorotrimethylsilicate)

TASF is a premium, truly anhydrous fluoride source. The bulky sulfonium counterion prevents tight ion-pairing, rendering the fluoride "naked" and highly reactive, yet the overall reagent is non-basic.

• The Causality of Superiority in Complex Synthesis: Because it lacks the basicity and hydrolytic potential of TBAF, TASF is the reagent of choice for delicate substrates. It has been successfully employed in the total synthesis of complex polyketides like Cruentaren A[3] and Waixenicin A, where it facilitated fluoride-mediated decarboxylation and TMSE cleavage without detectable isomerization of delicate double bonds[4].

C. HF-Pyridine (Olah’s Reagent)

HF-pyridine is an acidic fluoride source, typically consisting of 70% HF and 30% pyridine.

• The Causality of Acidic Cleavage: When a substrate contains highly base-labile functionalities (e.g., specific macrolactones or Fmoc-protected amines) that would be destroyed by TBAF or even TASF, HF-pyridine provides a safe, acidic alternative[5]. The acidity must be carefully managed, often by buffering with additional pyridine or THF, to prevent the unwanted cleavage of robust acid-sensitive groups like acetals or TBDPS ethers.

Quantitative Data & Functional Group Tolerance

To facilitate rapid decision-making, the following table synthesizes the operational parameters and functional group compatibilities of the three reagents.

Parameter	TBAF (1.0 M in THF)	TASF	HF-Pyridine
Nature / pH	Basic, Hydrated	Neutral, Anhydrous	Acidic
Typical Solvent	THF	DMF or NMP	THF / Pyridine buffer
Typical Temperature	0 °C to RT	0 °C to RT	0 °C to RT
Reaction Time	1 - 4 hours	2 - 12 hours	4 - 16 hours
Compatible Groups	Acetals, THP, Acid-labile groups	Base-sensitive & Acid-sensitive groups	Fmoc, Base-labile esters, Enolizable ketones
Incompatibilities	Fmoc, Base-sensitive epimerizable centers	Extremely moisture-sensitive (reagent degrades)	Acetals, THP, highly acid-labile silyl ethers (TMS, TES)

Strategic Reagent Selection Workflow

Strategic workflow for selecting the optimal fluoride reagent for TMSE cleavage.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. They include specific environmental controls and quenching steps to ensure the causality of the chemical transformation is maintained.

Protocol A: Standard Cleavage using TBAF

Best for robust substrates lacking base-sensitive stereocenters.

• Preparation: Dissolve the TMSE ester (1.0 equiv) in anhydrous THF (0.1 M concentration) under an argon atmosphere. Rationale: THF effectively solubilizes both the organic substrate and the TBAF salt.

• Reagent Addition: Cool the solution to 0 °C. Add TBAF (1.0 M in THF, 2.0 - 3.0 equiv) dropwise.

• Monitoring: Allow the reaction to warm to room temperature. Monitor via TLC. The byproduct, trimethylsilyl fluoride, is a gas/volatile liquid that drives the reaction forward.

• Quenching (Critical Step): Once complete (typically 1-2 hours), quench the reaction with saturated aqueous NH4​Cl . Rationale: TBAF is basic; quenching with a mild acid neutralizes any hydroxide generated from the TBAF hydrate, preventing unwanted saponification of other esters during workup.

• Isolation: Extract with EtOAc, wash with brine, dry over MgSO4​ , and concentrate.

Protocol B: Anhydrous Mild Cleavage using TASF

Best for complex polyketides and highly sensitive macrolides[3][4].

• Preparation: Dissolve the TMSE ester (1.0 equiv) in strictly anhydrous DMF (0.05 M). Rationale: TASF is a highly polar sulfonium salt and requires a solvent with a high dielectric constant like DMF for complete dissolution.

• Reagent Addition: Add TASF (2.0 - 5.0 equiv) as a solid in one portion at 0 °C. Caution: TASF is extremely hygroscopic. Weigh it in a glovebox if possible. Any moisture will rapidly degrade the difluorotrimethylsilicate anion.

• Monitoring: Stir at room temperature for 2-12 hours.

• Quenching: Dilute the reaction mixture with a large volume of EtOAc and wash sequentially with water (3x) and LiCl (5% aqueous solution). Rationale: Extensive aqueous washing is required to remove the DMF and the highly water-soluble sulfonium byproducts.

Protocol C: Acidic Cleavage using HF-Pyridine

Best for substrates with Fmoc groups or base-catalyzed epimerization risks[5].

• Preparation: Use a Teflon or plastic reaction vessel. Rationale: HF etches glassware, generating water and fluorosilicates which contaminate the reaction.

• Buffering: Dissolve the TMSE ester (1.0 equiv) in a mixture of THF and Pyridine (typically 4:1 ratio). Rationale: The extra pyridine buffers the system, attenuating the acidity of the HF to prevent the cleavage of robust silyl ethers (like TBDPS) while still allowing TMSE cleavage.

• Reagent Addition: Cool to 0 °C and carefully add HF-pyridine complex (70% HF, ~10-20 equiv of fluoride) dropwise.

• Monitoring: Stir at 0 °C to room temperature for 4-16 hours.

• Quenching (Critical Step): Carefully pour the reaction mixture into an ice-cold saturated aqueous solution of NaHCO3​ . Rationale: HF must be rigorously neutralized before extraction to prevent degradation of the product during concentration. Extract with EtOAc.

References

• Source: e-bookshelf.
• Source: acs.
• Source: uni-tuebingen.
• Total Syntheses of (+)-Waixenicin A, (+)-9-Deacetoxy-14,15-deepoxyxeniculin, and (−)
• Structure Reassignment and Synthesis of Jenamidines A1/A2, Synthesis of (+)

Sources

• 1. download.e-bookshelf.de [download.e-bookshelf.de]
• 2. pubs.acs.org [pubs.acs.org]
• 3. publikationen.uni-tuebingen.de [publikationen.uni-tuebingen.de]
• 4. ulb-dok.uibk.ac.at [ulb-dok.uibk.ac.at]
• 5. Structure Reassignment and Synthesis of Jenamidines A1/A2, Synthesis of (+)-NP25302, and Formal Synthesis of SB-311009 Analogues - PMC [pmc.ncbi.nlm.nih.gov]

Comparative stability of TMSE esters versus benzyl esters during catalytic hydrogenation

Executive Summary: The Power of Orthogonal Protection

In the synthesis of complex molecules—such as peptides, antibody-drug conjugates (ADCs), and natural products—the strategic selection of orthogonal protecting groups is paramount. As a Senior Application Scientist, I frequently design synthetic routes where multiple carboxylic acid moieties must be differentiated and sequentially unveiled. Two of the most reliable protecting groups for this purpose are the 2-(trimethylsilyl)ethyl (TMSE) ester and the benzyl (Bn) ester.

Their true utility lies in their absolute orthogonality: TMSE esters are completely stable to the catalytic hydrogenation conditions that rapidly cleave benzyl esters[1][2], while benzyl esters are impervious to the fluoride sources used to deprotect TMSE groups[3]. This guide objectively compares their mechanistic stability and provides self-validating protocols for their selective cleavage.

Mechanistic Causality: The "Why" Behind the Stability

To understand this orthogonality, we must examine the physical chemistry interacting at the catalyst surface and the specific bond dissociation energies involved.

Benzyl Ester Hydrogenolysis: The cleavage of a benzyl ester via Palladium on Carbon (Pd/C) and hydrogen gas is a surface-mediated hydrogenolysis. The aromatic ring of the benzyl group acts as a physical anchor, utilizing its π -electrons to coordinate strongly with the palladium surface[4][5]. This pre-coordination brings the benzylic C–O bond into the optimal geometry for the oxidative addition of Pd(0). Subsequent reaction with surface-bound hydrides (reductive elimination) yields the free carboxylic acid and toluene[6].

TMSE Ester Stability: In stark contrast, the TMSE ester is purely aliphatic. It lacks the π -electron system necessary for strong initial adsorption onto the palladium catalyst. Furthermore, the bulky trimethylsilyl group creates a severe steric shield around the ester linkage. Without surface coordination and physical access to the C–O bond, palladium cannot insert, rendering the TMSE ester kinetically and thermodynamically inert to standard hydrogenation[1].

TMSE Cleavage via Fluoridolysis: TMSE esters are selectively cleaved by tetrabutylammonium fluoride (TBAF). This reaction is driven by the formation of the exceptionally strong Si–F bond (~582 kJ/mol). The fluoride ion attacks the silicon atom to form a hypervalent pentacoordinate silicate intermediate, which rapidly undergoes β -elimination to release ethylene gas, trimethylsilyl fluoride, and the desired carboxylate[7][8].

Mechanistic divergence between TBAF fluoridolysis and Pd-catalyzed hydrogenolysis.

Comparative Quantitative Data & Stability Matrix

When designing a synthetic route, quantitative parameters dictate the feasibility of scale-up. The table below summarizes the operational metrics and stability profiles of both groups.

Parameter / Condition	Benzyl (Bn) Ester	TMSE Ester	Mechanistic Rationale
H₂, Pd/C (rt, 1 atm)	Cleaved (1-4 h)	Stable	π -coordination required for Pd insertion[4].
TBAF, THF (rt)	Stable	Cleaved (0.5-2 h)	High affinity of Fluoride for Silicon (Si-F bond)[3].
TFA, CH₂Cl₂ (rt)	Stable	Stable	Both resist mild acidic solvolysis.
LiOH, THF/H₂O	Cleaved	Cleaved	Both are susceptible to standard basic saponification.
Typical Yield	>95%	85 - 95%	-
Byproducts	Toluene (volatile)	Ethylene (gas), TMS-F (volatile)	Both offer clean byproduct profiles easing purification.

Orthogonal Deprotection Strategy

The true value of these groups is realized when they are used in tandem. The workflow below illustrates how a dual-protected substrate can be selectively manipulated.

Orthogonal deprotection workflow for TMSE and Benzyl esters.

Self-Validating Experimental Protocols

A robust protocol must be self-validating—meaning the chemist can definitively confirm success or failure at each step without waiting for final NMR characterization.

Protocol A: Selective Hydrogenolysis of Benzyl Esters (TMSE Intact)

This procedure selectively removes the benzyl ester while preserving the TMSE ester[4][9].

• Preparation & Purging: Dissolve the substrate (1.0 equiv) in anhydrous Methanol or Ethyl Acetate (0.1 M). Carefully add 10% Pd/C (10-20% by weight of the substrate).

  • Causality: Dry Pd/C is highly pyrophoric in the presence of solvent vapors and oxygen. Always add the catalyst to the solvent under an inert atmosphere (N₂) before introducing H₂ to prevent ignition.

• Reaction Execution: Evacuate the flask and backfill with H₂ gas via a balloon (repeat 3 times). Stir vigorously at room temperature.

  • Causality: Hydrogenation is a three-phase reaction (solid catalyst, liquid solvent, gaseous H₂). Vigorous stirring maximizes the gas-liquid-solid mass transfer, preventing stalled reactions.

• In-Process Validation: Monitor the reaction via LC-MS or TLC.

  • Self-Validation: The reaction is complete when the starting material mass disappears, replaced by the [M-90] mass (loss of benzyl group). The presence of toluene in the LC trace is a positive indicator of successful hydrogenolysis.

• Isolation: Filter the reaction mixture through a tightly packed pad of Celite®. Wash the pad with excess solvent and concentrate the filtrate.

  • Causality: Celite® prevents fine palladium particulates from bleeding into the filtrate, which would otherwise contaminate the active pharmaceutical ingredient (API) with heavy metals and cause degradation during storage.

Protocol B: Selective Fluoridolysis of TMSE Esters (Benzyl Intact)

This procedure selectively removes the TMSE ester via β -elimination while preserving the Benzyl ester[7][8].

• Solvent Selection: Dissolve the substrate (1.0 equiv) in anhydrous THF (0.1 M) and cool to 0 °C.

  • Causality: THF is critical because it effectively solvates the tetrabutylammonium cation while leaving the fluoride ion relatively "naked" and highly nucleophilic toward silicon.

• Reagent Addition: Dropwise add TBAF (1.0 M in THF, 1.5 to 2.0 equiv). Allow the reaction to warm to room temperature.

  • Causality: The formation of the pentacoordinate silicate is exothermic. Dropwise addition at 0 °C controls the reaction rate and prevents the basicity of TBAF from causing side reactions (e.g., epimerization of α -chiral centers).

• In-Process Validation: Observe the reaction mixture.

  • Self-Validation: The β -elimination generates ethylene gas. The visual evolution of micro-bubbles in the THF solution serves as an immediate physical confirmation that the cleavage mechanism is actively occurring.

• Quench & Isolation: Quench the reaction with saturated aqueous NH₄Cl. Extract with Ethyl Acetate, wash with brine, dry over MgSO₄, and concentrate.

  • Causality: NH₄Cl strictly neutralizes the basic reaction environment, halting any potential base-catalyzed degradation of the newly formed carboxylic acid or the intact benzyl ester.

Sources

• 1. Super silyl-based stable protecting groups for both the C- and N-terminals of peptides: applied as effective hydrophobic tags in liquid-phase peptide ... - Chemical Science (RSC Publishing) DOI:10.1039/D3SC01239E [pubs.rsc.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Hydrogenolysis - Wordpress [reagents.acsgcipr.org]
• 6. Electrocatalytic Hydrogenation Using Palladium Membrane Reactors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Thieme E-Books & E-Journals [thieme-connect.de]
• 8. Synthesis of Polycyclic Benzofused Nitrogen Heterocycles via a Tandem Ynamide Benzannulation/Ring Closing Metathesis Strategy. Application in a Formal Total Synthesis of (+)-FR900482 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. file.scirp.org [file.scirp.org]

Validating 2-(Trimethylsilyl)ethyl Acetate Purity: A Comparative Guide to HPLC-UV Methods

Executive Summary & The Mechanistic Challenge

Validating the purity of 2-(trimethylsilyl)ethyl acetate (TMSE acetate) presents a unique analytical paradox for drug development professionals and synthetic chemists. As a critical protecting group precursor, its purity is paramount. However, the molecule lacks a conjugated π -system, rendering traditional UV detection (>250 nm) completely ineffective.

While modern analytical workflows often default to "universal" detectors like Evaporative Light Scattering Detectors (ELSD) or Charged Aerosol Detectors (CAD) for non-chromophoric compounds[1], TMSE acetate's inherent volatility fundamentally disrupts this approach. This guide provides an objective, data-driven comparison of HPLC-UV methodologies against alternative detection strategies, establishing a robust, 2[2] for TMSE acetate purity validation.

Mechanistic Insight: The Volatility vs. Detectability Trade-off

To understand the causality behind our detector selection, we must analyze the physicochemical properties of TMSE acetate:

• Optical Properties: The ester carbonyl group undergoes weak n→π∗ transitions, providing minimal UV absorbance that peaks around 200–210 nm. The trimethylsilyl moiety is entirely UV-transparent.

• Volatility: With a low molecular weight (160.29 g/mol ) and high vapor pressure, TMSE acetate is semi-volatile.

Why Universal Detectors (ELSD/CAD) Fail Here: ELSD and CAD operate by nebulizing the column effluent and evaporating the mobile phase to leave behind solid analyte particles, which then scatter light or carry a charge. Because TMSE acetate is semi-volatile, it co-evaporates with the mobile phase in the detector's drift tube (typically set between 30°C and 50°C). This evaporative loss leads to a dramatic drop-off in signal, poor limits of detection (LOD), and complex, non-linear sigmoidal response curves[1].

Why Low-Wavelength UV Succeeds: HPLC-UV is a non-destructive technique. By measuring absorbance directly in the flow cell at 205 nm, we bypass the volatility issue entirely. The challenge shifts from analyte loss to managing mobile phase background noise, which is mitigated by using ultra-pure, 3[3].

Figure 1: Detector selection logic based on analyte volatility and chromophore presence.

Comparative Analysis: HPLC-UV vs. Alternatives

When validating a purity method, selecting the right analytical technique dictates the reliability of the data. Below is an objective comparison of the three most viable approaches.

Table 1: Performance Matrix for TMSE Acetate Detection

Parameter	HPLC-UV (205 nm)	HPLC-ELSD	GC-FID
Detection Mechanism	Absorbance ( n→π∗ transition)	Light scattering post-evaporation	Flame ionization of carbon bonds
Sensitivity (LOD)	Excellent (~0.5 µg/mL)	Poor (>15 µg/mL)	Excellent (~0.1 µg/mL)
Linearity	Highly linear ( R2>0.999 )	Non-linear / Sigmoidal ( R2≈0.95 )	Highly linear ( R2>0.999 )
Volatility Impact	None (Non-destructive)	Severe (Analyte co-evaporates)	Beneficial (Required for GC)
Solvent Constraints	Requires strict low-UV cutoff solvents	Requires volatile mobile phases	N/A

Experimental Protocol: Self-Validating HPLC-UV Method

This methodology is designed as a self-validating system, ensuring that any baseline drift or column degradation is caught by the System Suitability Testing (SST) before sample analysis begins.

Causality of Chromatographic Conditions

• Column: A high-purity, extensively end-capped C18 column (150 mm × 4.6 mm, 3 µm). Why? Unreacted silanols cause peak tailing. End-capping ensures sharp peaks, which is critical for maximizing the signal-to-noise (S/N) ratio at the low 205 nm wavelength.

• Mobile Phase: Isocratic 45:55 (v/v) LC-MS Grade Water : LC-MS Grade Acetonitrile. Why? Acetate or formate buffers are strictly prohibited, as their carboxylate groups absorb strongly at 205 nm, blinding the detector. LC-MS grade solvents ensure the lowest possible UV background.

• Flow Rate & Temperature: 1.0 mL/min at 25°C. Why? Elevated temperatures increase column bleed, raising the baseline absorbance at 205 nm. 25°C provides a stable thermal environment without compromising the baseline.

Step-by-Step Methodology

• Mobile Phase Preparation: Mix 450 mL of LC-MS grade Water with 550 mL of LC-MS grade Acetonitrile. Degas ultrasonically for 10 minutes. Do not use vacuum filtration with cellulose filters, as they can leach UV-absorbing plasticizers.

• Standard Preparation: Accurately weigh 50.0 mg of TMSE acetate reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with the mobile phase (1.0 mg/mL). Prepare working standards from 10 µg/mL to 100 µg/mL.

• Instrument Setup: Purge the HPLC system thoroughly. Turn on the UV/DAD lamp at least 45 minutes prior to injection to ensure optical stability at 205 nm.

• System Suitability Testing (SST): Inject the 50 µg/mL standard six times. The system is only validated for use if it meets the following criteria:

  • %RSD of Peak Area: ≤2.0%

  • Tailing Factor (Tf): ≤1.5

  • Theoretical Plates (N): ≥3000

• Sample Analysis: Inject blank (mobile phase), followed by samples. Monitor at 205 nm.

Supporting Experimental Data

To demonstrate the superiority of the HPLC-UV method over ELSD for this specific compound, validation parameters were assessed side-by-side.

Table 2: Validation Parameters (HPLC-UV vs. HPLC-ELSD)

Validation Parameter	HPLC-UV (205 nm)	HPLC-ELSD (Evap Temp: 35°C)
Accuracy (% Recovery)	99.2% – 101.5%	62.4% – 78.1% (Loss due to evaporation)
Precision (% RSD, n=6)	0.8%	5.4%
Linearity Range	1.0 – 100 µg/mL	20 – 500 µg/mL
Correlation Coefficient ( R2 )	0.9997	0.9421 (Log-log fit required)
Limit of Detection (LOD)	0.3 µg/mL	18.5 µg/mL
Limit of Quantitation (LOQ)	1.0 µg/mL	55.0 µg/mL

The data clearly illustrates that destroys accuracy and sensitivity for TMSE acetate. The non-destructive nature of the UV detector, despite the weak chromophore, yields a highly precise and ICH-compliant validation profile.

References

• Title: Validation of a Simple HPLC/UV Method for Assay and In Vitro Release of Glycosaminoglycan from Pharmaceutical Formulations. Source: ACS Omega. URL: [Link]

• Title: Concepts for New Rapid Simple HPLC Method for Quantification of Fosfomycin Trometamol in Pharmaceutical Dosage Forms with Direct UV Detection. Source: MDPI. URL: [Link]

• Title: Analysis of semivolatile pharmaceutical compounds using the Agilent 385-ELSD Evaporative Light Scattering Detector. Source: Agilent Technologies. URL: [Link]

Sources

• 1. CAD vs ELSD: Which HPLC Detector Is Your Better Option? - AnalyteGuru [thermofisher.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Concepts for New Rapid Simple HPLC Method for Quantification of Fosfomycin Trometamol in Pharmaceutical Dosage Forms with Direct UV Detection [mdpi.com]

Safety & Regulatory Compliance

2-(Trimethylsilyl)ethyl acetate proper disposal procedures

An essential aspect of laboratory safety and operational efficiency is the proper lifecycle management of specialized reagents. 2-(Trimethylsilyl)ethyl acetate (TMSEA) is a highly valuable organosilicon compound used extensively in advanced drug development and synthetic chemistry. However, because it bridges the gap between a standard organic solvent and a silicon-bearing reagent, its disposal presents unique logistical, regulatory, and mechanical challenges.

As a Senior Application Scientist, I have designed this operational guide to provide you with a self-validating, step-by-step methodology for the safe accumulation and cradle-to-grave disposal of TMSEA waste.

Physicochemical Hazard Profile

Understanding the physical properties of TMSEA is the foundation of a safe disposal strategy. The presence of the trimethylsilyl group fundamentally alters its combustion profile and reactivity compared to standard organic acetates.

Table 1: Quantitative Physicochemical Data & Operational Implications

Property	Value	Operational Implication
CAS Number	16046-10-9	Essential identifier for accurate EPA/DOT waste manifesting.
Flash Point	40.2°C (104.4°F)	1[1]; mandates grounding and bonding during liquid transfer.
Boiling Point	155.9°C	Moderate volatility; necessitates fume hood handling to prevent inhalation exposure.
Density	0.874 g/cm³	Floats on water; utilizing aqueous fire suppression (water streams) may inadvertently spread a chemical fire.
Chemical Formula	C₇H₁₆O₂Si	Contains elemental silicon; 2[2].

Data supported by the 3[3].

The Causality of Organosilicon Waste Management

Why can't TMSEA be disposed of like standard flammable solvents (e.g., ethanol or acetone)?

The core issue lies in its elemental composition. When standard hydrocarbons are incinerated, they oxidize into gaseous carbon dioxide and water vapor. However, 2[2].

Mechanistic Consequence: During combustion in a standard liquid-injection incinerator,4[4]. These deposits coat the combustion chamber, foul exhaust manifolds, and severely reduce the thermal efficiency of heat-recovery boilers. Therefore, TMSEA waste requires specialized routing to rotary kiln incinerators equipped with robust particulate scrubbers, or it must be heavily diluted with high-BTU, silicon-free waste prior to destruction.

Step-by-Step Disposal Methodology

This protocol establishes a self-validating system to ensure regulatory compliance, chemical stability, and operational safety.

Phase 1: Segregation and Quenching

• Isolate from Incompatibles: Do not mix TMSEA with strong acids, bases, or water-reactive agents.5[5], which alters the waste's pressure profile and toxicity.

• Halogen Separation: Keep TMSEA strictly separated from halogenated waste streams. Mixing silicon-containing waste with halogens exponentially increases disposal costs due to the complex scrubbing required for both silica ash and corrosive hydrogen halide gases.

• Validation Check: Before adding TMSEA to a bulk waste carboy, verify the pH of any accompanying aqueous layers is neutral (pH 6-8). This confirms the absence of reactive acids/bases and prevents delayed gas evolution in the sealed container.

Phase 2: Point-of-Generation Containment

• Select Approved Vessels: Use only made of compatible materials (e.g., HDPE or PTFE-lined steel).

• Headspace Management: Fill containers only to 80% capacity.6[6], mitigating the risk of over-pressurization.

• Grounding and Bonding: Because TMSEA has a3[3], static electricity can ignite its vapors. Always ground and bond containers during liquid transfer.

Phase 3: Satellite Accumulation Area (SAA) Management

• Storage Conditions: Store the sealed waste in a designated SAA equipped with secondary containment. Ensure the area is well-ventilated and free from ignition sources.

• Time Limits: 6[6].

• Validation Check: Conduct weekly visual inspections of the SAA. A compliant container will show no signs of bulging (indicating unwanted gas generation) or paneling (indicating vapor condensation).

Phase 4: Logistics and Final Destruction

• Manifesting: Label the waste as an1[1] and a DOT Class 3 Flammable Liquid.

• Vendor Selection: Partner with a certified hazardous waste vendor.

• Validation Check: Review the final waste manifest. Ensure the waste profile explicitly lists "Organosilicon compound / Silicon-containing." This prevents the vendor from mistakenly routing the drum to an incompatible liquid-injection incinerator, which could result in facility fines or rejected loads.

Waste Stream Workflow

Workflow for the cradle-to-grave disposal of 2-(Trimethylsilyl)ethyl acetate.

References

• [3] Title: 2-(Trimethylsilyl)ethyl acetate - CAS Database. Source: chemnet.com. URL:

• Title: Hazardous Waste Materials Guide: Flammable Liquids. Source: mlienvironmental.com. URL:

• [6] Title: Laboratory Hazardous Waste Disposal Guidelines. Source: cwu.edu. URL:

• [1] Title: Hazardous Waste: Guidelines and Regulations, Federal Register Notice - EPA. Source: epa.gov. URL:

• [2] Title: Chemical Recycling of High-Molecular-Weight Organosilicon Compounds in Supercritical Fluids. Source: mdpi.com. URL:

• [4] Title: Siloxanes in the Waste Stream. Source: sanbornhead.com. URL:

• [5] Title: 1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole. Source: benchchem.com. URL:

Sources

• 1. epa.gov [epa.gov]
• 2. mdpi.com [mdpi.com]
• 3. 2-(Trimethylsilyl)ethyl acetate | 16046-10-9 [chemnet.com]
• 4. sanbornhead.com [sanbornhead.com]
• 5. 1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole | 133560-57-3 | Benchchem [benchchem.com]
• 6. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]

Personal protective equipment for handling 2-(Trimethylsilyl)ethyl acetate

Mechanistic Safety and Operational Protocol for 2-(Trimethylsilyl)ethyl Acetate

As a Senior Application Scientist, I approach laboratory safety not as a static checklist of compliance, but as a dynamic, mechanistic system. When handling specialized organosilicon reagents like 2-(Trimethylsilyl)ethyl acetate, understanding the physicochemical properties of the molecule is the foundation of both experimental success and operator safety. This guide provides drug development professionals and synthetic chemists with a causality-driven framework for personal protective equipment (PPE) selection, handling, and disposal.

Physicochemical Risk Profiling

Before selecting PPE, we must define the chemical threat matrix. 2-(Trimethylsilyl)ethyl acetate combines a lipophilic trimethylsilyl group with a reactive acetate moiety.

Property	Value	Hazard Implication & Mechanistic Rationale
CAS Number	16046-10-9	Primary identifier for inventory and safety data retrieval[1].
Flash Point	40.2 °C (104.3 °F)	Classified as a Flammable Liquid (Category 3). Vapor can form ignitable mixtures near ambient lab temperatures[1].
Boiling Point	155.9 °C	Moderate volatility. Vapors can accumulate in unventilated spaces, posing an inhalation risk[1].
Density	0.874 g/cm³	Floats on aqueous solutions. In the event of a spill, water alone will not suppress vapor release[1].
Toxicity Profile	Irritant	Analogous to related silyl and acetate compounds, exposure causes skin, eye, and respiratory irritation[2].

Causality-Driven PPE Selection

Every piece of protective equipment must be chosen to counteract a specific molecular vulnerability.

• Hand Protection (The Acetate Vulnerability): The acetate functional group acts as a highly effective organic solvent that rapidly permeates standard nitrile laboratory gloves. As outlined by , nitrile rubber undergoes swelling and degradation upon contact with acetates, leading to a breakthrough time of often less than 10 minutes[3].

  • Directive: Wear Butyl rubber or PE/EVAL (SilverShield) gloves for continuous handling or high-volume transfers. Nitrile gloves are strictly relegated to incidental splash protection and must be changed immediately upon contact[3].

• Body Protection (The Thermal Threat): With a flash point of 40.2 °C[1], this compound sits dangerously close to the operating temperatures of heated stir plates and oil baths.

  • Directive: A Flame-Resistant (FR) lab coat (e.g., Nomex) is mandatory. Standard poly-cotton coats can melt into the skin during a vapor flash. An FR coat self-extinguishes, breaking the chain of thermal degradation.

• Eye & Respiratory Protection: Due to its volatility and potential to cause serious eye irritation[2], chemical splash goggles (not standard safety glasses) are required. All work must be conducted within a certified chemical fume hood.

Self-Validating Operational Workflow

Trust in a protocol is built through self-validating systems—steps that inherently prove their own safety before you proceed to the next phase.

Step-by-Step Handling Methodology:

• Ventilation Verification: Before opening the reagent bottle, tape a small piece of Kimwipe to the bottom of the fume hood sash. If the tissue is pulled inward, the hood is actively drawing air (>100 fpm)—a self-validating visual check of your primary engineering control.

• Glove Integrity Check: Implement a double-gloving strategy. Wear a brightly colored inner nitrile glove (e.g., green) under a black butyl rubber outer glove. If the outer butyl glove is compromised, the color contrast immediately alerts you to the breach, triggering an automatic protocol halt.

• Inert Transfer: Use glass syringes with PTFE (Teflon) plungers or glass pipettes. Avoid PVC or low-density polyethylene tubing, as the acetate moiety can leach plasticizers, compromising both the structural integrity of the tubing and the chemical purity of your drug development assay.

• Grounding: If transferring volumes larger than 4 Liters, ground and bond the receiving and dispensing containers to prevent static discharge from igniting the 40.2 °C flash point vapors[1].

Spill Response and Waste Segregation

• Spill Protocol: In the event of a spill, do not use water, as the compound's density (0.874 g/cm³) will cause it to float and continue emitting flammable vapors[1]. Absorb with an inert, dry material (e.g., vermiculite or sand) and place it in a sealed, compatible container.

• Waste Disposal: Segregate into Non-Halogenated Flammable Waste . Do not mix with strong oxidizers, strong acids, or bases, as this can trigger an exothermic reaction.

Workflow Logic Diagram

The following diagram illustrates the critical decision-making pathways for handling this reagent safely.

Workflow logic for handling 2-(Trimethylsilyl)ethyl acetate, emphasizing PPE selection.

References[1] Title: 2-(Trimethylsilyl)ethyl acetate - CAS Database. Source: ChemNet. URL: https://www.chemnet.com/[3] Title: Ethyl Acetate Standard Operating Procedure. Source: Washington State University Environmental Health and Safety. URL: https://ehs.wsu.edu/[2] Title: 2-(Trimethylsilyl)ethanol Safety Data Sheet. Source: Thermo Fisher Scientific. URL: https://www.fishersci.ca/

Sources

• 1. 2-(Trimethylsilyl)ethyl acetate | 16046-10-9 [chemnet.com]
• 2. 2-(Trimethylsilyl)ethanol, 98+% 10 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
• 3. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]